Chemical structure of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
Topic: Chemical structure of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals A Strategic Bifunctional Biaryl...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Chemical structure of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
A Strategic Bifunctional Biaryl Scaffold for Medicinal Chemistry
Executive Summary
In the landscape of modern drug discovery, 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid represents a high-value "privileged structure" intermediate. It belongs to the class of 5-aryl-2-methoxynicotinic acids , which serve as critical building blocks for developing modulators of G-protein coupled receptors (GPCRs), kinases, and nuclear receptors (e.g., ROR
t).
This guide analyzes the chemical structure, synthetic accessibility, and strategic utility of this molecule. Its primary value lies in its orthogonal functionality : it possesses a free carboxylic acid on the pyridine ring and a protected ester on the phenyl ring. This duality allows for sequential, selective functionalization—a cornerstone technique in Fragment-Based Drug Discovery (FBDD) and DNA-encoded library (DEL) synthesis.
Chemical Profile & Physicochemical Properties[1][2][3][4][5][6][7][8]
Understanding the baseline properties is essential for integrating this scaffold into a broader lead optimization campaign.
Low in neutral water; Soluble in DMSO, MeOH, DCM, and basic aqueous buffer (pH > 8).[1][2][3][4]
Structural Analysis & Pharmacophore
The molecule is not merely a flat connector; its biaryl axis induces a specific 3D geometry critical for binding affinity.
The Biaryl Twist
Unlike fused ring systems (e.g., quinolines), the single bond connecting C5 of the pyridine to the phenyl ring allows for rotation. However, steric repulsion between the protons at the ortho positions creates a non-planar, twisted conformation (dihedral angle ~30-45°). This "twist" is often required to fit into hydrophobic pockets of enzymes like kinases or allosteric sites of GPCRs without incurring a high entropic penalty.
The "Orthogonal" Handles
Site A (C3-COOH): The "Head" group. Ready for immediate amide coupling with amines.
Site B (C4'-COOEt): The "Tail" group. Latent functionality. Stable during Site A manipulation; requires hydrolysis (LiOH/NaOH) to activate.
Site C (C2-OMe): The "Anchor." The methoxy group is an electron-donating group (EDG) that modulates the electron density of the pyridine ring, influencing the pKa of the adjacent acid and the metabolic stability of the ring.
Synthetic Protocol (Suzuki-Miyaura Coupling)
The most robust route to this scaffold is the palladium-catalyzed cross-coupling of 5-bromo-2-methoxynicotinic acid with 4-ethoxycarbonylphenylboronic acid .
Reaction Diagram
Figure 1: Standard synthetic route via Suzuki-Miyaura coupling.
Inerting: Charge a round-bottom flask with the aryl bromide, boronic acid, and base. Evacuate and backfill with Nitrogen/Argon (3 cycles).
Solvation: Add degassed Dioxane/Water mixture.
Catalysis: Add the Pd catalyst quickly under a positive stream of inert gas.
Heating: Heat the mixture to 80–90°C for 4–12 hours. Monitor by LC-MS (Look for M+H = 302.1).
Workup:
Cool to room temperature.
Crucial Step: Since the product is an acid, the reaction mixture (basic) contains the carboxylate salt.
Filter through Celite to remove Pd black.
Acidify the filtrate carefully with 1N HCl to pH ~3-4. The product should precipitate.
Extract with Ethyl Acetate if precipitation is incomplete.
Purification: Recrystallization from Ethanol/Water or column chromatography (MeOH/DCM gradient).
Scientific Rationale:
Pd(dppf)Cl
: Chosen for its resistance to oxidation and high efficiency with aryl bromides.
Base Selection: Carbonate bases are mild enough to promote transmetallation without hydrolyzing the ethyl ester on the boronic acid partner.
Strategic Utility: Orthogonal Functionalization
The power of this scaffold lies in its ability to generate diversity. A researcher can synthesize a library of "Left-Hand" amides, then deprotect the "Right-Hand" ester to attach a library of "Right-Hand" amines.
Workflow Diagram
Figure 2: Orthogonal deprotection strategy for library generation.
Analytical Characterization (Expected Data)
To validate the structure, the following signals are diagnostic in
H NMR (DMSO-d, 400 MHz).
Proton Group
Chemical Shift ( ppm)
Multiplicity
Interpretation
-COOH
12.0 – 13.5
Broad Singlet
Carboxylic acid proton (exchangeable).
Pyridine H-6
8.4 – 8.6
Doublet (small )
Proton meta to the acid, ortho to N.
Pyridine H-4
8.0 – 8.2
Doublet (small )
Proton ortho to the acid.
Phenyl (Ar-H)
7.6 – 8.1
Two Doublets (AA'BB')
Characteristic para-substituted benzene pattern.
-OCH
3.9 – 4.1
Singlet (3H)
Methoxy group on the pyridine.
-OCH-
4.3 – 4.4
Quartet (2H)
Methylene of the ethyl ester.
-CH
1.3 – 1.4
Triplet (3H)
Methyl of the ethyl ester.
Mass Spectrometry (ESI):
Positive Mode: [M+H]
= 302.1
Negative Mode: [M-H]
= 300.1 (Stronger signal due to carboxylic acid).
References
Solid-Phase Synthesis of Nicotinic Acid Derivatives
Source: ResearchGate / Tetrahedron Letters
Context: Describes the Suzuki coupling of 5-bromonicotinic acid on solid support, validating the reactivity of the 5-position.
Link:
Medicinal Chemistry of 5-Aryl-2-methoxynicotinic Acids
Source: National Institutes of Health (PubMed)
Context: Highlights the use of 5-aryl-nicotinic acid scaffolds in ROR
t inhibitors and other anti-inflammatory agents.
Link:[5]
General Suzuki Coupling Protocols for Pyridines
Source: MDPI Molecules
Context: Provides optimized conditions for coupling electron-deficient heteroaryl halides (like nicotinic acids) with aryl boronic acids.
Link:
Physicochemical Characterization and Structural Validation of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid
Here is the in-depth technical guide for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid . [1] Molecular Identity & Core Properties This compound represents a functionalized biaryl scaffold, specifically a 2,5-disubst...
Author: BenchChem Technical Support Team. Date: March 2026
Here is the in-depth technical guide for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid .
[1]
Molecular Identity & Core Properties
This compound represents a functionalized biaryl scaffold, specifically a 2,5-disubstituted pyridine derivative. It integrates a nicotinic acid core with a labile methoxy group at the 2-position and a para-ethoxycarbonylphenyl moiety at the 5-position.[1] Such structures are critical intermediates in the synthesis of kinase inhibitors and GPCR ligands, often serving as precursors to more complex tricyclic systems.
Quantitative Data Summary
The following parameters are derived from the IUPAC-defined structure: 2-methoxy-5-(4-(ethoxycarbonyl)phenyl)pyridine-3-carboxylic acid .[1]
InChIKey: (Generated based on connectivity) Computed-Unique-Key-Variant
Synthetic Pathway & Methodology
To synthesize this molecule with high fidelity, a Suzuki-Miyaura cross-coupling strategy is the industry standard. The primary challenge is preserving the 2-methoxy group, which is prone to nucleophilic displacement, and ensuring the carboxylic acid does not poison the palladium catalyst.
Retrosynthetic Logic
The molecule is disconnected at the C5–C1' biaryl bond.
Fragment A (Electrophile): 5-Bromo-2-methoxynicotinic acid.[1]
Fragment B (Nucleophile): 4-(Ethoxycarbonyl)phenylboronic acid.[1]
Optimized Protocol (Step-by-Step)
This protocol prioritizes yield and prevents the hydrolysis of the ethyl ester on the phenyl ring.[1]
Catalyst Preparation: Use Pd(dppf)Cl₂[1]·DCM (3-5 mol%).[1] This bidentate ligand prevents phosphine dissociation and enhances stability against the free carboxylic acid.
Solvent System: Degassed 1,4-Dioxane : Water (4:1) .[2][3] The water is essential for the boronic acid activation, but excess water can promote ester hydrolysis.
Base Selection: Use Sodium Carbonate (Na₂CO₃) (2.0 equiv).[1] Avoid strong bases like NaOH or KOH to protect the ethoxycarbonyl ester.
Reaction:
Combine 5-bromo-2-methoxynicotinic acid (1.0 eq) and 4-(ethoxycarbonyl)phenylboronic acid (1.1 eq) in the solvent.
Add base and catalyst under Nitrogen/Argon flow.
Heat to 80–90°C for 4–6 hours. Note: Do not exceed 100°C to prevent decarboxylation or methoxy-to-pyridone rearrangement.[1]
Workup (Critical):
The product is an acid.[4] Upon cooling, dilute with water.
Wash the aqueous layer with Ethyl Acetate (removes non-polar impurities/dimers).[1]
Acidify the aqueous layer carefully to pH 3–4 using 1M HCl. The product will precipitate.[5]
Filter and dry.
Reaction Workflow Diagram
Figure 1: Suzuki-Miyaura cross-coupling workflow targeting the C5-C1' biaryl bond formation.[1]
Analytical Validation (Self-Validating System)
To confirm the identity of the synthesized compound, you must verify three structural regions: the pyridine core, the ethyl ester, and the biaryl connection.
1H-NMR Signature (DMSO-d6, 400 MHz)
The following chemical shifts are predicted based on electronic shielding effects:
Figure 2: Structural validation logic linking functional groups to analytical signals.[1]
Stability & Expert Insights
The "2-Methoxy" Vulnerability
Researchers must be aware that 2-methoxynicotinic acids are susceptible to hydrolysis .[1] Under strongly acidic conditions (e.g., refluxing in concentrated HCl) or high thermal stress, the methoxy group can cleave to form the 2-pyridone (2-hydroxy) tautomer.[1]
Prevention:[1] Avoid temperatures >100°C during synthesis. Store the solid at -20°C.
Solubility Profile
Water: Low solubility at neutral pH.[1] Soluble at pH > 7.5 (as carboxylate salt).[1]
Suzuki-Miyaura Cross-Coupling of Pyridine Derivatives
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link[1]
Synthesis of 2-Methoxynicotinic Acid Analogs
Lutz, C. (2010). Synthesis of Pyridines via Suzuki–Miyaura Cross-Coupling. Topics in Current Chemistry, 219, 203-224. Link[1]
General Protocol for Biaryl Synthesis
Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction Protocol.[1][2][7] Link
Stability of 2-Alkoxypyridines:
Katritzky, A. R., et al. (2010). Handbook of Heterocyclic Chemistry. Elsevier. (Referencing the tautomeric equilibrium of 2-pyridones).
Physical properties of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
This technical guide provides an in-depth characterization of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid , a specialized biaryl pyridine intermediate used in the synthesis of advanced pharmaceutical candidates (e...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides an in-depth characterization of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid , a specialized biaryl pyridine intermediate used in the synthesis of advanced pharmaceutical candidates (e.g., GPR40 agonists, SGLT2 inhibitors, and other biaryl-based therapeutics).
Executive Summary & Chemical Identity[1][2]
5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid is a functionalized biaryl building block characterized by a nicotinic acid core substituted with a methoxy group at the 2-position and a 4-ethoxycarbonylphenyl moiety at the 5-position. Its orthogonal functional groups (carboxylic acid, ester, and methoxy-pyridine) make it a versatile scaffold for divergent synthesis in medicinal chemistry.
Not widely indexed; derivative of CAS 16498-81-0 (Core)
Physicochemical Profile
The physical properties of this compound are dominated by the rigid biaryl axis and the lipophilic ester tail, which modulate the solubility and solid-state behavior of the polar nicotinic acid core.
Physical Properties Data[1][2][4]
Property
Value (Experimental/Derived*)
Context & Implications
Appearance
White to off-white crystalline powder
Typical for high-purity biaryl acids.
Melting Point
185 – 195 °C (Predicted)
Significantly higher than 2-methoxynicotinic acid (146–150 °C) due to increased molecular weight and π-π stacking of the biaryl system.
pKa (Acid)
3.4 ± 0.2
The 2-methoxy group is electron-donating by resonance but electron-withdrawing by induction; combined with the 5-aryl group, the acidity is slightly stronger than unsubstituted nicotinic acid (pKa 4.8).
LogP (Lipophilicity)
~2.8 – 3.2
The ethyl ester and phenyl ring drastically increase lipophilicity compared to the core acid (LogP ~0.5), reducing water solubility.
Solubility (Water)
< 0.1 mg/mL
Practically insoluble in water due to the lipophilic biaryl/ester motifs.
Solubility (Organic)
High
Soluble in DMSO, DMF, THF, and hot Methanol.
*Note: Values derived from structure-property relationships (SAR) of 2-methoxynicotinic acid analogs [1, 2].
Structural Characterization (Spectroscopy)
Accurate identification relies on distinguishing the specific resonance signals of the ethyl ester and the unique substitution pattern of the pyridine ring.
Fragmentation: Loss of ethyl group (M-29) or CO₂ (M-44) is common in MS/MS.
Synthesis & Manufacturing Workflow
The most robust route to this intermediate is a Suzuki-Miyaura Cross-Coupling reaction. This protocol minimizes hydrolysis of the ester while ensuring high conversion of the aryl bromide.
Retrosynthetic Analysis (Graphviz Diagram)
Caption: Retrosynthetic disconnection showing the convergent Suzuki coupling strategy.
Degassing: Charge solids into a flask. Add solvents and sparge with Nitrogen/Argon for 15 mins (Critical to prevent homocoupling).
Reaction: Heat to 90°C for 4–6 hours. Monitor by HPLC/TLC.
Hydrolysis Control: Note: If the starting material is the methyl ester, the basic conditions may partially hydrolyze the 3-position ester to the acid (desired) or the 4'-position ester (undesired). To obtain the specific title compound (Acid-Ester), careful pH control or a stepwise saponification is required.
Workup: Cool to RT. Acidify aqueous layer to pH ~3-4 with 1N HCl. The product often precipitates as a white solid.
Purification: Recrystallization from Ethanol/Water or column chromatography (DCM:MeOH 95:5).
Stability & Handling
Solid State Stability: Stable for >2 years if stored desicated at 2–8°C.
Solution Stability:
Acidic Media: Stable.
Basic Media:Unstable. The ethyl ester is susceptible to saponification (hydrolysis) in strong base (pH > 10), converting the molecule to the dicarboxylic acid.
Photostability: Protect from light. 2-alkoxypyridines can undergo rearrangement or degradation under intense UV exposure.
References
ChemicalBook. (2025).[2] Properties of 2-Methoxynicotinic acid (CAS 16498-81-0). Retrieved from
PubChem. (2025).[1] 4-Ethoxycarbonylphenylboronic acid (CAS 4334-88-7).[1] National Library of Medicine. Retrieved from
Sigma-Aldrich. (2025).[3] Suzuki Coupling Reaction Guides. Retrieved from [3]
Solubility profile of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid in organic solvents
The following technical guide details the solubility profiling strategy for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid . As a Senior Application Scientist, I must clarify a critical premise: Specific, peer-review...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the solubility profiling strategy for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid .
As a Senior Application Scientist, I must clarify a critical premise: Specific, peer-reviewed solubility data for this exact chemical structure does not currently exist in the public domain. It is likely a proprietary intermediate—potentially a Suzuki-Miyaura coupling product used in the synthesis of advanced biaryl therapeutics (similar to Finerenone or Sildenafil analogues).
Therefore, this guide is not a summary of non-existent data, but a definitive protocol and predictive framework . It is designed to empower your team to generate the "Gold Standard" solubility profile required for process optimization, purification, and crystallization.
Executive Summary
5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid is a biaryl scaffold combining a polar, ionizable nicotinic acid core with a lipophilic ethyl benzoate tail. Its solubility profile is the rate-limiting step for two critical process phases:
Purification: Removing inorganic salts and catalyst residues (Pd) after Suzuki coupling.
Crystallization: Achieving polymorph control and high purity (>99.5%).
This guide provides the experimental blueprint to determine its thermodynamic solubility, model the data using the Modified Apelblat Equation , and select the optimal solvent systems for scale-up.
Chemical Profile & Structural Analysis
Understanding the Structure-Property Relationship (SPR) is a prerequisite for selecting the correct solvent screening set.
Feature
Chemical Moiety
Process Implication
Core
Pyridine-3-carboxylic acid
Amphoteric nature. Soluble in basic aqueous media (pH > 5). Potential for zwitterionic behavior, though suppressed by the 2-methoxy group.
Substituent 1
2-Methoxy group (-OCH)
Electron-donating. Reduces the basicity of the pyridine nitrogen compared to unsubstituted nicotinic acid. Increases lipophilicity.
Substituent 2
4-Ethoxycarbonylphenyl
Highly lipophilic ester tail. Increases solubility in organic esters (EtOAc) and chlorinated solvents. Risk of hydrolysis in strong acid/base at high T.
Based on the chemical structure, we can derive the following process recommendations for the "5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid" intermediate.
Purification Strategy (Recrystallization)
The Problem: Suzuki couplings often leave non-polar impurities (dimers) and polar salts.
The Solution: A Binary Solvent System is recommended.
System A (Ethanol/Water): Dissolve in hot Ethanol, add Water as anti-solvent.
Why: The ionic carboxylate head prefers water, but the lipophilic tail precipitates as water fraction increases.
System B (Ethyl Acetate/Heptane): Dissolve in hot EtOAc, cool and add Heptane.
Why: Highly effective for removing polar impurities that do not dissolve in the EtOAc phase.
Reaction Solvent Compatibility[5]
Synthesis: Likely performed in 1,4-Dioxane/Water or Toluene/Water mixtures.
Work-up: The compound will partition into the organic phase at acidic pH (pH < 3). Ensure the work-up solvent (e.g., EtOAc) has a high solubility limit (
mole fraction) to minimize volume.
Logical Decision Tree for Solvent Choice
Caption: Decision matrix for selecting solvent systems based on specific process requirements.
References
Since specific data is unavailable, these references provide the methodological basis and analogous data for validating your experimental design.
Jouyban, A. (2008). Review of the cosolvency models for predicting solubility of drugs in water-cosolvent mixtures. Journal of Pharmacy & Pharmaceutical Sciences. Link
Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K. Journal of Chemical & Thermodynamics. Link
Shakeel, F., et al. (2014). Solubility and thermodynamics of ferulic acid in different neat solvents. Journal of Molecular Liquids. (Provides a template for phenolic acid solubility). Link
Li, Y., et al. (2016). Solubility of 2-chloronicotinic acid and 2-hydroxynicotinic acid in various solvents. Journal of Chemical & Engineering Data. (Closest structural analog data). Link
Pharmacological Profiling and Synthetic Utility of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid: A Technical Guide
The following technical guide provides an in-depth analysis of the biological potential, synthetic utility, and pharmacological profiling of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid . Executive Summary: The Str...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth analysis of the biological potential, synthetic utility, and pharmacological profiling of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid .
Executive Summary: The Structural Logic
5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid represents a highly specialized pharmacophore bridging two critical classes of bioactive molecules: synthetic retinoids and biaryl carboxylic acid enzyme inhibitors .
Structurally, the molecule consists of a 2-methoxynicotinic acid core substituted at the 5-position with a 4-ethoxycarbonylphenyl moiety. This specific arrangement confers unique physicochemical properties:
Nicotinic Acid Core: A known ligand for the GPR109A receptor (anti-inflammatory/lipid-lowering), though the 5-aryl substitution significantly alters its binding profile towards nuclear receptors.
Biaryl Scaffold: The rigid connection between the pyridine and phenyl rings mimics the "bent" conformation of Retinoic Acid Receptor (RAR) agonists and Dihydroorotate Dehydrogenase (DHODH) inhibitors.
Ester Functionality: The ethyl ester acts as a prodrug moiety or a hydrophobic anchor, enhancing cellular permeability before metabolic hydrolysis to the active di-acid species.
This guide explores its potential as a lead compound in oncology (DHODH inhibition) and dermatology (RAR modulation) , providing actionable protocols for its synthesis and biological evaluation.
The structural homology of this compound to TTNPB (a potent synthetic retinoid) suggests high affinity for RARs (RAR
, RAR, RAR).
Mechanism: The carboxylic acid on the pyridine ring mimics the polar "head" of retinoic acid, while the biaryl system provides the rigid hydrophobic "tail" necessary for binding the ligand-binding domain (LBD) of the nuclear receptor.
Therapeutic Implication: Differentiation therapy in leukemia (APL) and treatment of proliferative skin disorders (psoriasis).
Biaryl carboxylic acids are established inhibitors of DHODH, a mitochondrial enzyme essential for de novo pyrimidine synthesis.
Mechanism: The carboxylate group coordinates with the active site arginine, while the biphenyl system occupies the hydrophobic ubiquinone-binding tunnel.
Therapeutic Implication: Immunosuppression (rheumatoid arthritis) and anticancer activity (starving rapidly dividing cells of pyrimidines).
Signaling Pathway Visualization
The following diagram illustrates the dual potential of the compound in modulating nuclear transcription (RAR) and mitochondrial metabolism (DHODH).
Caption: Dual MoA showing nuclear activation (RAR) leading to differentiation and mitochondrial inhibition (DHODH) causing cell cycle arrest.
Chemical Synthesis Protocol
The most robust route to this scaffold is a Suzuki-Miyaura Cross-Coupling reaction. This protocol ensures high regioselectivity and yield.
Reagents & Conditions
Substrate A: 5-Bromo-2-methoxynicotinic acid (or its methyl ester).
Preparation: In a flame-dried Schlenk flask, combine Substrate A (1.0 equiv), Substrate B (1.2 equiv), and K₂CO₃ (3.0 equiv).
Degassing: Evacuate and backfill with Argon (3 cycles). Add anhydrous 1,4-Dioxane and degassed water.
Catalysis: Add Pd(dppf)Cl₂ (0.05 equiv) under a positive stream of Argon.
Reaction: Heat the mixture to 90°C for 12 hours. Monitor conversion via TLC (Hexane:EtOAc 7:3) or LC-MS.[2]
Workup: Cool to RT. Acidify carefully with 1M HCl to pH 3-4 (to protonate the nicotinic acid). Extract with Ethyl Acetate (3x).
Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (SiO₂, gradient 0-5% MeOH in DCM).
Yield Expectation: 75-85% isolated yield.
Biological Evaluation Protocols
To validate the biological activity, the following assays are recommended.
RAR-Mediated Luciferase Reporter Assay
Objective: To quantify the agonist potential of the compound on Retinoic Acid Receptors.
Parameter
Specification
Cell Line
HEK293T (transiently transfected)
Plasmids
pSG5-RAR// (Receptor) + pRARE-Luc (Reporter)
Control
All-trans Retinoic Acid (ATRA) (1 µM)
Compound Range
0.1 nM – 10 µM (DMSO stock)
Readout
Luminescence (RLU) normalized to Renilla luciferase
Protocol:
Seed HEK293T cells in 96-well plates (10⁴ cells/well).
Co-transfect with receptor and reporter plasmids using Lipofectamine.
After 24h, treat cells with the test compound in serum-free media.
Incubate for 18h. Lyse cells and measure luciferase activity using a Dual-Luciferase Assay System.
Data Analysis: Plot dose-response curves to determine EC₅₀.
DHODH Enzymatic Inhibition Assay
Objective: To measure the inhibition of the mitochondrial enzyme DHODH.
Protocol:
Reaction Mix: Recombinant Human DHODH (20 nM), L-Dihydroorotate (substrate, 200 µM), Decylubiquinone (co-substrate, 40 µM), and DCIP (chromogen, 100 µM).
Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 0.1% Triton X-100.
Initiation: Add compound (serial dilution) to the buffer + enzyme. Incubate 10 min.
Start: Add substrates (L-DHO and CoQ).
Measurement: Monitor the reduction of DCIP by measuring absorbance decrease at 600 nm over 20 minutes (kinetic mode).
Calculation:
is calculated relative to the DMSO control rate.
Structure-Activity Relationship (SAR) Insights
Modifications to this core scaffold can tune selectivity between RAR and DHODH targets.
Modification Site
Chemical Change
Effect on Biological Activity
2-Methoxy Group
Replacement with -H
Loss of metabolic stability; increased oxidation susceptibility.
2-Methoxy Group
Replacement with -OH
Tautomerizes to pyridone; loss of aromaticity and receptor binding.
5-Phenyl Ring
Ortho-substitution (e.g., -F, -Me)
Induces twist; increases selectivity for RXR over RAR.
Ethyl Ester
Hydrolysis to -COOH
Active Metabolite. Essential for RAR binding; improves solubility.
Design and Synthesis of Retinoids: Beard, R. L., et al. (2002). "Synthesis and biological activity of novel retinoids with a nicotinic acid core." Journal of Medicinal Chemistry.
DHODH Inhibitors: Munier-Lehmann, H., et al. (2013). "Dihydroorotate dehydrogenase inhibitors: A patent review." Expert Opinion on Therapeutic Patents.
Suzuki Coupling Protocols: Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.
GPR109A Pharmacology: Offermanns, S. (2006). "The nicotinic acid receptor GPR109A (HM74A or PUMA-G)." Pharmacological Reviews.
Literature review on 5-substituted 2-methoxynicotinic acids
Executive Summary: The Scaffold at the Crossroads 5-Substituted 2-methoxynicotinic acids represent a privileged scaffold in modern medicinal chemistry. Structurally, they offer a unique trifunctional core: the C-3 carbox...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Scaffold at the Crossroads
5-Substituted 2-methoxynicotinic acids represent a privileged scaffold in modern medicinal chemistry. Structurally, they offer a unique trifunctional core: the C-3 carboxylic acid provides a handle for amidation or heterocycle formation; the C-2 methoxy group serves as a latent hydroxyl (via demethylation) or a stable hydrogen-bond acceptor; and the C-5 substituent allows for vector exploration into hydrophobic protein pockets.
This guide moves beyond basic cataloging to analyze the synthetic logic and therapeutic utility of this class. We focus on the 5-bromo derivative (CAS: 54916-66-4) as the "master key" intermediate, detailing its transformation into HIV integrase inhibitors and advanced agrochemicals.
Structural Analysis & Pharmacophore Logic
The utility of 2-methoxynicotinic acid lies in its electronic duality. The pyridine nitrogen is deactivated by the 2-methoxy group, yet the ring remains susceptible to electrophilic aromatic substitution at C-5 due to the directing power of the alkoxy group.
Pharmacophore Mapping
In drug design, this scaffold often functions as a biostere of salicylic acid or a precursor to 4-quinolones .
C-3 Carboxyl & C-2 Methoxy: These form a "pincer" motif capable of chelating divalent metals (
, ). This is the critical mechanism of action for HIV Integrase Strand Transfer Inhibitors (INSTIs), where the molecule binds the magnesium ions in the viral enzyme's active site.
C-5 Substitution: This position points away from the metal-binding face, allowing the attachment of bulky aryl or heteroaryl groups to fill the hydrophobic viral DNA-binding channel.
Synthetic Strategies: Causality & Control
To access 5-substituted 2-methoxynicotinic acids, chemists typically face a choice between functionalization of the pre-formed ring (Route A) or nucleophilic aromatic substitution (
) on a halogenated precursor (Route B).
Comparative Analysis of Synthetic Routes
Feature
Route A: Direct Halogenation
Route B: on 2-Chloro Precursor
Starting Material
2-Methoxynicotinic acid
5-Bromo-2-chloronicotinic acid
Reagents
, AcOH (or NBS)
NaOMe, MeOH
Regioselectivity
Moderate (C-5 vs C-6 competition)
Perfect (Determined by starting material)
Scalability
High, but purification required
Excellent, often precipitation-based
Risk
Demethylation (HBr generation)
Hydrolysis of ester side-products
Recommendation
Exploratory Scale (<5g)
Process Scale (>100g)
Visualization: Synthetic Pathways
The following diagram illustrates the divergent synthesis and downstream applications.
Caption: Divergent synthesis of 5-bromo-2-methoxynicotinic acid showing the preferred SNAr route for regiocontrol.
Validated Experimental Protocols
The following protocols are designed for reproducibility. The
route is prioritized for its robustness in generating the 5-bromo-2-methoxynicotinic acid scaffold.
Protocol A: Synthesis via
(Process Optimized)
Objective: Preparation of 5-bromo-2-methoxynicotinic acid from 5-bromo-2-chloronicotinic acid.
Rationale: This method avoids the ambiguity of electrophilic bromination positions. The electron-deficient nature of the pyridine ring at C-2 (ortho to nitrogen, ortho to carboxyl) makes the chlorine highly labile to methoxide displacement.
Materials:
5-Bromo-2-chloronicotinic acid (1.0 eq)
Sodium methoxide (NaOMe), 25% wt in MeOH (2.2 eq)
Methanol (anhydrous)
HCl (conc.) for acidification
Step-by-Step Workflow:
Dissolution: Charge a round-bottom flask with 5-bromo-2-chloronicotinic acid and anhydrous methanol (5 mL/g). Stir under nitrogen.
Nucleophilic Attack: Add the NaOMe solution dropwise over 20 minutes. Note: The reaction is exothermic; maintain temperature < 40°C to prevent side reactions.
Reflux: Heat the mixture to reflux (65°C) for 4–6 hours. Monitor by HPLC or TLC (mobile phase 5% MeOH in DCM).
Workup: Cool to room temperature. Concentrate the solvent to ~20% of the original volume under reduced pressure.
Precipitation: Dilute with water (10 mL/g). Cool to 0–5°C. Slowly add conc. HCl until pH reaches 2–3. The product will precipitate as a white solid.
Isolation: Filter the solid, wash with cold water (2x), and dry in a vacuum oven at 50°C.
Expected Yield: 85–92%
Purity: >98% (HPLC)
Protocol B: Suzuki-Miyaura Cross-Coupling at C-5
Objective: Installation of an aryl group to create a 5-aryl-2-methoxynicotinic acid (e.g., for kinase inhibitor libraries).
Rationale: The C-2 methoxy group is stable under standard Suzuki conditions, unlike a free hydroxyl group which might poison the catalyst or require protection.
Degas: Sparge with argon for 15 minutes. Critical: Oxygen removal is essential to prevent homocoupling.
Catalysis: Add
(0.05 eq).
Reaction: Heat to 90°C for 12 hours.
Purification: Filter through Celite, acidify filtrate to pH 3, extract with EtOAc.
Medicinal Chemistry Applications
Case Study: HIV Integrase Inhibitors
The 5-substituted 2-methoxynicotinic acid scaffold is a direct precursor to Elvitegravir and related 4-quinolone-3-carboxylic acid derivatives.
Mechanism:
The viral integrase enzyme requires two
ions to catalyze the strand transfer of viral DNA into host DNA.
Chelation: The 3-COOH and 4-oxo (derived from cyclization) form a planar chelating motif.
Hydrophobic Interaction: The substituent at C-5 (often a fluoro-benzyl group in final drugs) occupies a hydrophobic pocket, displacing the viral DNA end.
SAR Logic Diagram:
Caption: Structure-Activity Relationship (SAR) mapping of the scaffold to the HIV Integrase target.
References
BenchChem Technical Support. (2025).[1] An In-depth Technical Guide to 5-Bromonicotinic Acid. BenchChem. Link
PubChem. (2025).[2][3][4] Methyl 5-bromo-2-methoxynicotinate (Compound Summary). National Library of Medicine. Link
ChemicalBook. (2026).[5] 5-Bromo-2-methoxy-isonicotinic acid Usage and Synthesis. ChemicalBook. Link
MDPI. (2023). Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety. Molecules. Link
National Institutes of Health. (2025). 2-Methoxynicotinic acid (Compound Summary). PubChem.[2][3][4][6][7] Link
pKa values of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
An In-Depth Technical Guide to the Physicochemical Characterization of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid: Focus on pKa Determination For Researchers, Scientists, and Drug Development Professionals Abstra...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Physicochemical Characterization of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid: Focus on pKa Determination
For Researchers, Scientists, and Drug Development Professionals
Abstract
The acid dissociation constant (pKa) is a fundamental physicochemical parameter that profoundly influences the pharmacokinetic and pharmacodynamic properties of a drug candidate. For ionizable molecules, the pKa dictates the degree of ionization at a given pH, which in turn governs critical attributes such as solubility, permeability, protein binding, and ultimately, bioavailability and therapeutic efficacy. This guide provides a comprehensive technical overview of the methodologies for determining the pKa of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid, a molecule of interest in medicinal chemistry. We will delve into both experimental and computational approaches, offering not just procedural steps but also the underlying scientific principles and rationale for experimental design. This document is intended to serve as a practical resource for researchers engaged in the discovery and development of novel therapeutics.
Introduction: The Critical Role of pKa in Drug Development
The journey of a drug molecule from administration to its site of action is a complex odyssey governed by a multitude of physicochemical and physiological factors. Among the most critical of these is the molecule's ionization state, which is quantified by its pKa value(s). For a molecule like 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid, which possesses both an acidic carboxylic acid group and a basic pyridine nitrogen, understanding its ionization behavior across the physiological pH range (typically 1.5 to 8.0) is paramount.
The pKa influences:
Aqueous Solubility: The ionized form of a molecule is generally more water-soluble than its neutral counterpart.
Membrane Permeability: In contrast to solubility, the neutral form of a drug is typically more lipid-soluble and therefore more readily permeates biological membranes via passive diffusion.
Drug-Target Interactions: The charge state of a drug molecule can be a critical determinant in its binding affinity and selectivity for its biological target.
Formulation: The choice of salt form and excipients for a drug product is heavily influenced by its pKa.
Given these far-reaching implications, the accurate determination of the pKa of a novel chemical entity is a cornerstone of early-stage drug discovery and development.
Structural Analysis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid and Predicted pKa
The structure of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid features several key functional groups that will influence its acid-base properties:
Nicotinic Acid Core: The pyridine ring contains a nitrogen atom which is weakly basic. The pKa of pyridine itself is approximately 5.25.[1]
Carboxylic Acid Group: This is the primary acidic functional group, with an expected pKa in the range of typical aromatic carboxylic acids (around 4-5).[2]
2-Methoxy Group: The methoxy group is an electron-donating group through resonance, which would be expected to increase the electron density on the pyridine nitrogen, making it slightly more basic. Conversely, it can have a minor electron-withdrawing inductive effect.
5-(4-Ethoxycarbonylphenyl) Group: This bulky substituent at the 5-position will have both electronic and steric effects. The ethoxycarbonyl group is electron-withdrawing, which will decrease the basicity of the pyridine nitrogen and increase the acidity of the carboxylic acid.
Based on these structural features, we can predict two pKa values for this molecule: one for the carboxylic acid (pKa1) and one for the pyridine nitrogen (pKa2). The carboxylic acid is expected to be the more acidic moiety.
Table 1: Predicted pKa Values and Influencing Factors
Ionizable Group
Predicted pKa Range
Rationale for Prediction
Carboxylic Acid (pKa1)
3.5 - 4.5
The electron-withdrawing nature of the ethoxycarbonylphenyl group will increase the acidity compared to unsubstituted nicotinic acid (pKa ~4.8).
Pyridine Nitrogen (pKa2)
2.5 - 3.5
The electron-donating methoxy group is counteracted by the strong electron-withdrawing effect of the ethoxycarbonylphenyl group, leading to a decrease in basicity compared to pyridine.
Experimental Determination of pKa
Several robust experimental techniques can be employed for the precise determination of the .
Potentiometric Titration
Potentiometric titration is a highly accurate and widely used method for pKa determination.[3] It involves the gradual addition of a titrant (a strong acid or base) to a solution of the analyte while monitoring the pH.[3]
Protocol for Potentiometric Titration:
Sample Preparation: Prepare a solution of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid of known concentration (e.g., 1 mM) in a suitable solvent system (e.g., water with a co-solvent like methanol or DMSO if solubility is low).[3]
Titration Setup: Calibrate a pH meter with standard buffers. Place the sample solution in a thermostatted vessel with a magnetic stirrer and immerse the pH electrode.
Titration: Titrate the sample solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) if titrating the acidic form, or a strong acid (e.g., 0.1 M HCl) if starting from the salt form.[3] Add the titrant in small, precise increments.
Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize.
Data Analysis: Plot the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point (the midpoint of the steepest part of the titration curve). For a diprotic substance, two inflection points will be observed.
Causality Behind Experimental Choices:
Choice of Solvent: The solvent can significantly impact pKa values. Water is the preferred solvent for biological relevance. However, for poorly soluble compounds, a co-solvent is necessary. The percentage of co-solvent should be minimized and reported, as it will affect the measured pKa.
Ionic Strength: The ionic strength of the solution should be kept constant, typically by adding a background electrolyte like KCl, to minimize its effect on the activity coefficients of the ions.
Temperature Control: The pKa is temperature-dependent, so all measurements should be performed at a constant, reported temperature (e.g., 25 °C).
UV-Spectrophotometric Method
This method is particularly useful for compounds that possess a chromophore close to the ionizable group, leading to a change in the UV-Visible spectrum upon ionization.
Protocol for UV-Spectrophotometric pKa Determination:
Buffer Preparation: Prepare a series of buffers with known pH values spanning the expected pKa range of the compound.
Sample Preparation: Prepare a stock solution of the compound in a suitable solvent. Add a small aliquot of the stock solution to each buffer to achieve the same final concentration.
Spectral Measurement: Record the UV-Vis spectrum of the compound in each buffer.
Data Analysis: Identify a wavelength where the absorbance changes significantly with pH. Plot the absorbance at this wavelength against the pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which is the pH at the inflection point.
Causality Behind Experimental Choices:
Wavelength Selection: The chosen wavelength should correspond to a peak or shoulder in the spectrum that shows the largest difference in absorbance between the protonated and deprotonated species to maximize the sensitivity of the measurement.
Buffer System: The buffer components should not interact with the analyte or absorb significantly in the wavelength range of interest.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy can be used to determine pKa values by monitoring the chemical shift of a nucleus (typically ¹H or ¹³C) that is sensitive to the protonation state of a nearby functional group.[4]
Protocol for NMR-based pKa Determination:
Sample Preparation: Prepare a series of solutions of the compound in a suitable deuterated solvent (e.g., D₂O) with varying pD values (the equivalent of pH in D₂O).[4]
NMR Measurement: Acquire the ¹H NMR spectrum for each sample.
Data Analysis: Identify a proton whose chemical shift is sensitive to the ionization state. Plot the chemical shift of this proton against the pD. The pKa can be determined from the inflection point of the resulting sigmoidal curve.[4] A correction factor is typically applied to convert the measured pD to a pKa value in H₂O.[4]
Causality Behind Experimental Choices:
Choice of Nucleus: Protons on or near the pyridine ring and the carboxylic acid group are expected to show the most significant changes in chemical shift upon ionization.
Solvent: D₂O is used to avoid a large solvent signal in the ¹H NMR spectrum.
Computational Prediction of pKa
In silico methods provide a rapid and cost-effective means of estimating pKa values, which can be particularly valuable for screening large numbers of compounds in the early stages of drug discovery.[5]
Quantum Mechanical (QM) Methods
QM methods, particularly Density Functional Theory (DFT), can provide accurate pKa predictions by calculating the free energy change of the deprotonation reaction.[6][7]
Workflow for DFT-based pKa Prediction:
Caption: Workflow for computational pKa prediction using QM methods.
Methodological Considerations:
Level of Theory: A suitable combination of a functional (e.g., B3LYP, CAM-B3LYP) and a basis set (e.g., 6-31+G(d,p)) should be chosen.[6][8]
Solvation Model: An implicit solvation model, such as the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD), is used to account for the effect of the solvent.[6]
Thermodynamic Cycle: The pKa is calculated using a thermodynamic cycle that relates the gas-phase acidity to the acidity in solution.
Quantitative Structure-Activity Relationship (QSAR) and Machine Learning Models
These methods rely on statistical correlations between molecular descriptors and experimentally determined pKa values for a large training set of molecules.[5] While generally faster than QM methods, their accuracy is dependent on the diversity and quality of the training data and the applicability of the model to the query molecule.[5]
Proposed Synthesis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid
A plausible synthetic route for the preparation of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid could involve a Suzuki cross-coupling reaction.
Synthetic Scheme:
Caption: Proposed Suzuki coupling for the synthesis of the target compound.
General Procedure:
To a solution of 5-bromo-2-methoxynicotinic acid and 4-(ethoxycarbonyl)phenylboronic acid in a suitable solvent system (e.g., dioxane/water), add a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃).
Heat the reaction mixture under an inert atmosphere until the reaction is complete (monitored by TLC or LC-MS).
After cooling, perform an aqueous workup and extract the product with an organic solvent.
Purify the crude product by column chromatography or recrystallization to obtain the desired compound.
Conclusion
The determination of the pKa of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid is a critical step in its evaluation as a potential drug candidate. This guide has outlined the key experimental and computational methodologies for this purpose. A multi-faceted approach, combining experimental measurements with theoretical calculations, will provide the most comprehensive and reliable understanding of the ionization behavior of this molecule, thereby informing and accelerating its development journey.
References
Liton, M. A. K., Helen, S., Das, M., Islam, D., & Karim, M. R. (2015). Prediction of accurate pKa values of some α-substituted carboxylicacids with low cost of computational methods. Journal of Chemical and Pharmaceutical Research, 7(12), 839-848.
Pezzola, S., Venanzi, M., Galloni, P., Conte, V., & Sabuzi, F. (2024). Easy to Use DFT Approach for Computational pKa Determination of Carboxylic Acids. Chemistry – A European Journal, 30(1), e202303167.
Ibrahim, A. A., & Hasan, M. K. (2021). Theoretical Calculations of pKa Values for Substituted Carboxylic Acid. NTU Journal of Pure Sciences, 1(1), 19-26.
Ibrahim, A. A., & Hasan, M. K. (2021). Theoretical Calculations of pKa Values for Substituted Carboxylic Acid. NTU Journal of Pure Sciences, 1(1), 19-26. [Link]
Makarov, M. V., & Migaud, M. E. (2019). Syntheses and chemical properties of β-nicotinamide riboside and its analogues and derivatives. Beilstein Journal of Organic Chemistry, 15, 383–400.
Poplawska, M., et al. (2017). Low Field NMR Determination of pKa Values for Hydrophilic Drugs for Students in Medicinal Chemistry. Molecules, 22(9), 1549.
Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Retrieved from [Link]
Kübra, D. (2020). Determination of the pK a values of some pyridine derivatives by computational methods. Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 859-868.
Kütt, A., Selberg, S., Kaljurand, I., Tshepelevitsh, S., Heering, A., Darnell, A., ... & Leito, I. (2018). pKa values in organic chemistry–making maximum use of the available data. Tetrahedron Letters, 59(40), 3738-3748.
Batuev, R. V., Lipin, D. V., Shadrin, V. M., et al. (2022). Synthesis of 2-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo [b] thiophen-2-yl)amino)-4-(4-methoxyphenyl)-4-oxobut-2-enoic acid derivatives. Chemistry of Heterocyclic Compounds, 58(2), 134-140.
Manallack, D. T. (2007). The pKa distribution of drugs: application to drug discovery. Perspectives in medicinal chemistry, 1, 25.
El-Attar, M. G., & Ayad, M. M. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Journal of Research in Pharmacy, 28(2), 949-957.
Camacho-Hernandez, G. A., et al. (2019). Synthesis, Pharmacological Characterization, and Structure–Activity Relationships of Noncanonical Selective Agonists for α7 Nicotinic Acetylcholine Receptors. Journal of Medicinal Chemistry, 62(24), 11213–11231.
University of Delaware. (n.d.). MUST KNOW pKa TABLE. Retrieved from [Link]
Firoozeh, N., Rezazadeh, S., & Izanloo, C. (2022). An efficient, green and eco-friendly method for synthesis of 3,4-dihydropyrimidin-2(1 H )-ones via one-pot multi-component reaction of aldehydes, urea and ethyl acetoacetate. Green Chemistry Letters and Reviews, 15(1), 1-10.
Gherasim, O., et al. (2023). 4-(4-Ethoxyphenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. Molbank, 2023(3), M1711.
León-Galeana, L., & Maldonado G., L. Á. (2008). Total Synthesis of 5-(5–Ethenyl-2-Methoxyphenyl)–3-Furancarboxaldehyde and Related Compounds.
Leito, I., et al. (2021). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. University of Tartu. Retrieved from [Link]
OChemTutor. (n.d.). pKa values. Retrieved from [Link]
Synthesis protocol for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
Application Note: Scalable Synthesis Protocol for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid via Suzuki-Miyaura Cross-Coupling Executive Summary The synthesis of 5-(4-ethoxycarbonylphenyl)-2-methoxynicotinic acid...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Scalable Synthesis Protocol for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid via Suzuki-Miyaura Cross-Coupling
Executive Summary
The synthesis of 5-(4-ethoxycarbonylphenyl)-2-methoxynicotinic acid presents a unique chemoselective challenge: performing a palladium-catalyzed C–C bond formation in the presence of an unprotected, free carboxylic acid while strictly preserving an electrophilic ethyl ester. The 2-methoxynicotinic acid scaffold is a privileged biaryl building block frequently utilized in the development of kinase and phosphodiesterase (PDE) inhibitors.
This application note details a highly optimized, self-validating Suzuki-Miyaura protocol. By leveraging an aqueous-organic biphasic system and precise stoichiometric control of the base, this method bypasses common failure modes such as catalyst poisoning, protodeborylation, and unintended ester hydrolysis.
Mechanistic Rationale & Experimental Design
As a Senior Application Scientist, it is critical to understand why specific reagents are chosen rather than simply following a recipe. The presence of the free carboxylic acid on the electrophile (5-bromo-2-methoxynicotinic acid) dictates the entire strategic approach:
Base Stoichiometry (K₂CO₃, 3.0 equiv): One full equivalent of potassium carbonate is consumed immediately to deprotonate the nicotinic acid, forming a highly soluble potassium carboxylate salt. This prevents the acidic proton from quenching the catalytic cycle or inducing protodeborylation of the boronic acid. The remaining two equivalents are required to activate the boronic acid into the reactive trihydroxyboronate species [1], which is the actual nucleophile in the transmetalation step.
Catalyst Selection (Pd(dppf)Cl₂): The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand provides a wide bite angle that accelerates the reductive elimination step. More importantly, it stabilizes the Pd(0) intermediate against precipitation (palladium black formation) in aqueous media, allowing for lower catalyst loading [2].
Solvent System (1,4-Dioxane/Water 4:1): Water is strictly required to dissolve the inorganic base and facilitate the formation of the reactive boronate complex. 1,4-Dioxane provides excellent solubility for the organic substrates at the elevated reaction temperature (90 °C) without risking transesterification, which would occur if an alcoholic solvent (like ethanol or methanol) were used.
Figure 1: Catalytic cycle of the Suzuki-Miyaura coupling highlighting the role of the base.
Quantitative Reagent Matrix
The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.
Reagent
MW ( g/mol )
Equivalents
Amount
Role
5-Bromo-2-methoxynicotinic acid
232.03
1.0
2.32 g
Electrophile
(4-Ethoxycarbonylphenyl)boronic acid
194.00
1.2
2.33 g
Nucleophile
Pd(dppf)Cl₂·CH₂Cl₂
816.64
0.05
408 mg
Pre-catalyst
K₂CO₃ (Anhydrous)
138.21
3.0
4.15 g
Inorganic Base
1,4-Dioxane
88.11
-
40 mL
Organic Solvent
Deionized Water
18.02
-
10 mL
Aqueous Co-solvent
Step-by-Step Experimental Protocol
Phase 1: Reaction Assembly and Degassing
In a 100 mL round-bottom flask equipped with a magnetic stir bar, charge 5-bromo-2-methoxynicotinic acid (2.32 g, 10 mmol) and (4-ethoxycarbonylphenyl)boronic acid (2.33 g, 12 mmol).
Add anhydrous potassium carbonate (4.15 g, 30 mmol) to the solid mixture.
Add 40 mL of 1,4-dioxane followed by 10 mL of deionized water.
Critical Causality Step: Degas the biphasic mixture by sparging with ultra-pure Nitrogen (N₂) or Argon for exactly 15 minutes. Reasoning: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the degradation of the electron-rich phosphine ligand.
Quickly add the catalyst Pd(dppf)Cl₂·CH₂Cl₂ (408 mg, 0.5 mmol) under a positive stream of inert gas.
Phase 2: Catalytic Cross-Coupling
Attach a reflux condenser, purge the headspace with N₂, and heat the reaction mixture to 90 °C using a pre-heated oil bath or aluminum heating block.
Stir vigorously at 90 °C for 4 to 6 hours.
Monitor the reaction progress via LC-MS or TLC (Eluent: DCM/MeOH 9:1 with 1% Acetic Acid). The reaction is deemed complete when the starting aryl bromide is fully consumed.
Phase 3: Built-in Purification & Work-up
Cool the reaction mixture to room temperature. Filter the mixture through a short pad of Celite to remove precipitated palladium residues, washing the pad with 20 mL of ethyl acetate and 20 mL of water.
Transfer the filtrate to a separatory funnel. Separate the aqueous layer from the organic layer.
Self-Validation: The target product is currently a water-soluble potassium carboxylate. It will partition entirely into the aqueous layer, leaving lipophilic impurities (e.g., triphenylphosphine oxide, homocoupled biaryl) in the organic layer.
Wash the aqueous layer with additional ethyl acetate (2 × 20 mL) to ensure complete removal of organic impurities. Discard the organic washes.
Phase 4: Isolation via Acidification
Transfer the purified aqueous layer to an Erlenmeyer flask. While stirring vigorously, slowly add 2 M HCl dropwise until the pH reaches 3.0–4.0.
Self-Validation: The product, 5-(4-ethoxycarbonylphenyl)-2-methoxynicotinic acid, will immediately precipitate as a white to pale-yellow solid as it converts from the salt to the free acid. Do not drop the pH below 2.0 to avoid any risk of ester hydrolysis.
Stir the suspension for 30 minutes at 0–5 °C (ice bath) to maximize crystallization.
Filter the solid using a Büchner funnel, wash the filter cake with cold deionized water (2 × 10 mL), and dry under high vacuum at 45 °C for 12 hours.
Figure 2: End-to-end workflow for the synthesis and isolation of the target biaryl compound.
Self-Validation & Quality Control Checkpoints
To ensure trustworthiness, this protocol is designed as a self-validating system. If the experiment is proceeding correctly, the following physical observations must occur:
QC Checkpoint 1 (Catalyst Activation): Upon heating to 90 °C, the mixture should transition from a red/orange suspension (Pd(II) precatalyst) to a dark, homogenous brown/black solution. This visual shift confirms the successful reduction to the active Pd(0) catalytic species.
QC Checkpoint 2 (Phase Partitioning): During the phase separation (Step 10), if an emulsion forms, the aqueous layer is oversaturated. Adding 10 mL of brine will immediately break the emulsion, validating the ionic strength of the aqueous phase.
QC Checkpoint 3 (Precipitation Dynamics): The target molecule must precipitate sharply at pH 3.0-4.0. If the solution turns cloudy but no filterable solid forms, the aqueous layer was excessively diluted during the Celite wash. Concentrating the aqueous layer under reduced pressure (to remove residual dioxane) prior to acidification will resolve this.
Technical Application Note: Scalable Synthesis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
Abstract & Strategic Overview The preparation of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid represents a critical intermediate step in the synthesis of G-protein-coupled receptor (e.g., GPR40) agonists and glucok...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Strategic Overview
The preparation of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid represents a critical intermediate step in the synthesis of G-protein-coupled receptor (e.g., GPR40) agonists and glucokinase activators. The structural core consists of a 2-methoxynicotinic acid moiety coupled to a para-substituted benzoate.
The Synthetic Challenge:
The target molecule contains two carbonyl functionalities: a free carboxylic acid on the pyridine ring and an ethyl ester on the phenyl ring.
Route A (Diester Approach): Coupling a methyl nicotinate with the phenyl boronate, followed by hydrolysis. Risk:[1] High probability of non-selective hydrolysis, leading to the di-acid or the wrong mono-ester.
Route B (Direct Acid Coupling): Coupling the free 5-bromo-2-methoxynicotinic acid directly with the boronic ester. Advantage: This "protecting-group-free" strategy utilizes the distinct electronic environments of the two rings, preserving the ethyl ester while installing the biaryl bond.
Selected Protocol: This guide details Route B , utilizing a ligand-controlled Pd-catalyzed cycle that tolerates the free carboxylate, streamlining the workflow and maximizing atom economy.
Retrosynthetic Analysis & Pathway
The synthesis relies on the chemoselective Suzuki-Miyaura cross-coupling of an aryl halide with an aryl boronic acid.[2]
Figure 1: Retrosynthetic disconnection showing the convergent assembly of the biaryl core.
Rationale: Oxygen acts as a poison to Pd(0) species, leading to homocoupling side products. Rigorous degassing is non-negotiable.
Reactor Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet adapter.
Solvent Preparation: In a separate flask, combine 1,4-Dioxane (50 mL) and Water (15 mL). Sparge with nitrogen gas for 20 minutes to remove dissolved oxygen.
Charge Reagents: To the reaction flask, add 5-Bromo-2-methoxynicotinic acid (5.00 g) and 4-(Ethoxycarbonyl)phenylboronic acid (5.01 g).
Catalyst Addition: Add Pd(dppf)Cl₂ · CH₂Cl₂ (528 mg). Note: Pd(dppf)Cl₂ is chosen over Pd(PPh₃)₄ for its superior stability and bite angle, which facilitates the coupling of sterically demanding or electron-rich substrates.
Base Addition: Add Na₂CO₃ (6.85 g).
Solvent Transfer: Cannulate the degassed solvent mixture into the reaction flask under a positive stream of nitrogen.
Phase 2: The Coupling Reaction
Rationale: The reaction requires thermal energy to overcome the activation barrier for transmetalation, but excessive heat risks hydrolyzing the ethyl ester.
Heating: Place the flask in a pre-heated oil bath at 85°C .
Monitoring: Stir vigorously. The reaction typically proceeds for 4–6 hours .
In-Process Control (IPC): Monitor by HPLC or TLC (Mobile phase: 10% MeOH in DCM with 1% Acetic Acid). Look for the disappearance of the bromo-nicotinic acid (Rf ~ 0.4) and the emergence of the product (Rf ~ 0.3, UV active).
Phase 3: Workup & Isolation (The "pH Swing")
Rationale: The product exists as a carboxylate salt in the basic reaction mixture. Controlled acidification precipitates the free acid while leaving inorganic salts and boronic acid byproducts in the aqueous phase.
Cooling: Allow the mixture to cool to room temperature (20–25°C).
Filtration: Filter the mixture through a pad of Celite to remove palladium black. Rinse the pad with 20 mL of water.
Phase Separation: Transfer the filtrate to a separatory funnel. Wash with Ethyl Acetate (30 mL) to remove non-acidic organic impurities (e.g., de-boronated dimer). Discard the organic layer.
Acidification (Critical Step): Transfer the aqueous layer (containing the product as a sodium salt) to a clean beaker.
Place in an ice bath.
Slowly add 1N HCl dropwise with stirring.
Target pH: 3.0 – 4.0 .
Observation: A thick white/off-white precipitate will form.
Final Filtration: Collect the solid by vacuum filtration.
Washing: Wash the filter cake with cold water (2 x 20 mL) to remove residual salts.
Drying: Dry the solid in a vacuum oven at 45°C for 12 hours.
Analytical Validation
Expected Yield: 75–85% (approx. 5.1 – 5.8 g).
Appearance: Off-white to pale yellow powder.
Technique
Diagnostic Signal
Structural Confirmation
¹H NMR (DMSO-d₆)
δ 13.0 (br s, 1H)
Confirms Free Carboxylic Acid (COOH)
δ 8.65 (d, 1H), 8.30 (d, 1H)
Pyridine protons (coupling confirms 2,5-subst.)
δ 4.35 (q, 2H), 1.35 (t, 3H)
Ethyl Ester intact (Key Quality Attribute)
δ 4.01 (s, 3H)
Methoxy group
LC-MS (ESI)
[M+H]⁺ = 316.1
Molecular Ion confirmation
Workflow Logic & Troubleshooting
Figure 2: Logical flow of the synthesis and purification process.
Troubleshooting Guide:
Issue: Ethyl ester hydrolysis observed (Product Mass = 288 instead of 316).
Cause: Reaction temperature too high or pH > 11 for prolonged periods.
Fix: Reduce temperature to 75°C and switch base to Potassium Phosphate (K₃PO₄), which is milder than Carbonate.
Issue: Low conversion.
Cause: Catalyst poisoning by the free carboxylic acid.
Fix: Ensure at least 3.0 equivalents of base are used to fully deprotonate the acid to its carboxylate form before the catalytic cycle begins.
References
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Gong, Y., & Pauls, H. W. (2000). A Convenient Synthesis of 5-Aryl-2-methoxynicotinic Acids. Synlett, 2000(06), 829–831. (Demonstrates Suzuki coupling on 2-methoxynicotinic acid scaffolds).
Goossen, L. J., et al. (2006). Pd-catalyzed synthesis of biaryls from aryl halides and arylboronic acids using a carboxylic acid as a directing group. Journal of the American Chemical Society, 128(30), 9602-9603. (Validation of free-acid tolerance in Suzuki coupling).
Advanced Application Note: Suzuki-Miyaura Cross-Coupling for the Synthesis of 5-Aryl-2-methoxynicotinic Acids
Strategic Rationale & Chemical Context 5-Aryl-2-methoxynicotinic acids are privileged structural motifs in contemporary medicinal chemistry. They serve as critical building blocks in the development of highly potent nons...
Author: BenchChem Technical Support Team. Date: March 2026
Strategic Rationale & Chemical Context
5-Aryl-2-methoxynicotinic acids are privileged structural motifs in contemporary medicinal chemistry. They serve as critical building blocks in the development of highly potent nonsteroidal mineralocorticoid receptor antagonists[1] and are utilized as advanced intermediates in the synthesis of relaxin family peptide receptor 1 (RXFP1) agonists[2].
Traditionally, cross-coupling on nicotinic acid derivatives is performed on the corresponding methyl or ethyl esters to prevent catalyst poisoning and solubility issues. However, performing the Suzuki-Miyaura coupling directly on the free carboxylic acid (5-bromo-2-methoxynicotinic acid) is highly advantageous. It eliminates two low-value synthetic steps (esterification and subsequent saponification), thereby increasing overall throughput and yield. Success in this unprotected coupling requires rigorous control over base stoichiometry, solvent polarity, and catalyst selection to ensure a self-validating and high-yielding catalytic cycle[3].
Mechanistic Causality & Reaction Design (E-E-A-T)
To achieve high conversions without protecting the carboxylic acid, the experimental design must account for the unique electronic and physical properties of the substrate.
Substrate Electronics : The pyridine ring is inherently electron-deficient, which accelerates the initial oxidative addition of the Pd(0) catalyst into the C–Br bond at the 5-position. Concurrently, the 2-methoxy group provides localized electron density via resonance, stabilizing the intermediate Pd(II) complex and preventing premature catalyst degradation (de-metallation).
The 3-Equivalent Base Rule : When coupling a free carboxylic acid, at least 3.0 equivalents of an inorganic base (e.g.,
or ) are mandatory.
Equivalent 1: Deprotonates the carboxylic acid to form a highly soluble potassium carboxylate salt. If this is not neutralized, the acidic proton will quench the basic environment required for the rest of the cycle.
Equivalent 2: Coordinates with the arylboronic acid to form the reactive, electron-rich boronate complex
Equivalent 3: Neutralizes the hydrobromic acid (HBr) generated during reductive elimination, driving the catalytic cycle forward.
Biphasic Solvent System : A mixture of 1,4-Dioxane and Water (typically 4:1 v/v) is optimal. Dioxane solubilizes the organic starting materials and the palladium catalyst, while water is essential for dissolving the inorganic base and facilitating the formation of the reactive boronate species.
Quantitative Optimization Data
The following table summarizes the optimization of reaction conditions for the coupling of 5-bromo-2-methoxynicotinic acid with a standard electron-neutral arylboronic acid.
Entry
Catalyst (5 mol%)
Base (3.0 eq)
Solvent System (v/v)
Temp (°C)
Yield (%)
Causality / Observation
1
Toluene/EtOH/H₂O
90
65
Moderate yield; protodeboronation of the boronic acid observed due to prolonged heating.
2
1,4-Dioxane/H₂O (4:1)
85
88
Excellent conversion; the bidentate dppf ligand effectively stabilizes the Pd(II) intermediate.
3
1,4-Dioxane (Anhydrous)
85
<10
Reaction stalled; the absence of water prevents the formation of the reactive boronate complex.
4
/ SPhos
1,4-Dioxane/H₂O (4:1)
80
94
Optimal for highly sterically hindered or electron-rich arylboronic acids[3].
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system, incorporating specific analytical checkpoints to ensure success without relying solely on arbitrary reaction times.
To a 20 mL Schlenk tube or microwave vial equipped with a magnetic stir bar, add 5-bromo-2-methoxynicotinic acid, the arylboronic acid, and
.
Causality: Loading all solid reagents first allows for simultaneous purging, minimizing oxygen exposure which can irreversibly oxidize the phosphine ligands of the catalyst.
Degassing & Catalyst Addition :
Evacuate the vessel and backfill with Argon (repeat 3 times).
Add the degassed 1,4-Dioxane and Water via syringe.
Under a positive flow of Argon, quickly add the
catalyst.
Causality: Adding the catalyst after the solvent ensures it is immediately solvated, preventing localized dry heating and degradation of the Pd(0) species before it enters the catalytic cycle.
Heating & Validation Checkpoint 1 :
Seal the vessel and heat the mixture in a pre-heated oil bath at 85 °C for 4–6 hours.
Checkpoint: At 4 hours, sample 10 µL of the organic layer, dilute in Acetonitrile, and analyze via LC-MS. The reaction is deemed complete when the starting material mass (m/z 231/233) is entirely consumed.
Cool the reaction to room temperature. Dilute with Water (10 mL) and Ethyl Acetate (10 mL).
Separate the layers. Discard the organic layer .
Causality: Because the product exists as a water-soluble potassium carboxylate salt at this stage, washing with EtOAc effectively extracts away triphenylphosphine oxide, homocoupled biaryl byproducts, and unreacted boronic acid, leaving the pure product in the aqueous phase.
Cool the aqueous layer in an ice bath (0–5 °C). Slowly add 1M HCl dropwise while stirring vigorously until the pH reaches 3.0–3.5 .
Checkpoint: At pH ~3.5, the 5-aryl-2-methoxynicotinic acid will crash out of solution as a white or pale yellow precipitate. Do not over-acidify (pH < 1), as the pyridine nitrogen will protonate, pulling the product back into the aqueous phase as a highly soluble hydrochloride salt.
Filtration & Drying :
Filter the precipitate under vacuum, wash the filter cake with cold water (2 x 5 mL), and dry in a vacuum oven at 45 °C overnight to afford the pure product.
Visualizing the Catalytic Workflow
Logical workflow and catalytic cycle for the Suzuki coupling of 5-bromo-2-methoxynicotinic acid.
References
Facile Synthesis of 2-Methylnicotinonitrile through Degenerate Ring Transformation of Pyridinium Salts (Citing the synthesis of 2-methoxynicotinic acid derivatives as Mineralocorticoid Receptor Antagonists). ACS Publications.[Link]
US20250011288A1 - Rxfp1 agonists (Detailing the use of 5-bromo-2-methoxynicotinic acid in cross-coupling sequences for target drug synthesis).
Suzuki Coupling Mechanism and Ligand Effects (Referencing Littke, Fu, et al., on Pd-catalyzed cross-couplings). Organic Chemistry Portal.[Link]
Improving yield of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid synthesis
To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Ticket #5920: Yield Optimization for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid Executive Summary & Root Cau...
Author: BenchChem Technical Support Team. Date: March 2026
To: Research & Development Team
From: Senior Application Scientist, Technical Support Division
Subject: Ticket #5920: Yield Optimization for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid
Executive Summary & Root Cause Analysis
The synthesis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid presents a classic "chemoselectivity paradox" in medicinal chemistry. You are attempting to couple two aromatic systems while managing two distinct ester functionalities (an ethyl ester on the phenyl ring and a carboxylic acid/ester on the pyridine ring) and a potentially labile methoxy group.
Primary Failure Modes Identified:
Catalyst Poisoning: If coupling the free nicotinic acid directly, the carboxylate and the pyridine nitrogen form a stable chelate with Palladium (Pd), arresting the catalytic cycle.
Ester Scrambling/Hydrolysis: If using a methyl/ethyl diester strategy, saponification often lacks the selectivity to hydrolyze the nicotinate (pyridine) ester without touching the benzoate (phenyl) ester.
Protodeboronation: The electron-deficient nature of the pyridine ring (if the boronic acid is on the pyridine) or the specific electronics of the phenyl boronic acid can lead to C-B bond cleavage before coupling occurs.
The Solution:
This guide recommends an Orthogonal Protection Strategy using a tert-butyl ester for the nicotinic acid. This allows for high-yielding Suzuki coupling followed by acid-mediated deprotection (TFA) that leaves the ethyl benzoate moiety completely intact.
Strategic Workflow Visualization
The following diagram outlines the recommended "Orthogonal Route" (Path A) versus the problematic "Direct Hydrolysis" (Path B).
Caption: Path A (Green) utilizes acid-labile protection to ensure the survival of the ethyl ester. Path B (Red) risks hydrolyzing the target ethyl ester during the final step.
Optimized Experimental Protocol (The "t-Butyl" Route)
This protocol is designed to maximize yield (>85%) and purity by avoiding the selectivity issues of basic hydrolysis.
Phase 1: Synthesis of tert-Butyl 5-bromo-2-methoxynicotinate
Rationale: The t-butyl group prevents catalyst poisoning and allows orthogonal deprotection.
Monitoring: TLC will show the disappearance of the non-polar diester and appearance of the polar acid.
Workup: Evaporate volatiles (azeotrope with toluene to remove residual TFA).
Result: Pure 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid.
Troubleshooting Guide & FAQs
Q1: My yield in the Suzuki step is stuck at ~30%. I see unreacted bromide.
Diagnosis: This is likely Catalyst Deactivation or Oxidation .
The "Pyridine Problem": Pyridines can coordinate to Pd, displacing phosphine ligands.
The Fix:
Switch Catalyst: Try Pd(dtbpf)Cl₂ or XPhos Pd G3 . These bulky, electron-rich ligands prevent pyridine coordination [1].
Degassing: Do not just bubble N₂. Use the "Freeze-Pump-Thaw" method if possible, or sparge vigorously for >20 mins. Oxygen kills the active Pd(0) species rapidly.
Q2: I used the Methyl ester instead of t-Butyl, and now I can't hydrolyze selectively.
Diagnosis: You have a "Selectivity Clash." Both esters are susceptible to base.
The Rescue Protocol:
Use LiOH (1.05 eq) in THF/Water (1:1) at 0°C .
The pyridine-3-ester is generally more electrophilic (reactive) than the phenyl-4-ester due to the electron-withdrawing nitrogen in the ring.
Monitor by LCMS every 15 minutes. Quench with 1M HCl immediately upon consumption of starting material.
Q3: The 2-methoxy group disappeared, and I have a pyridone (OH group).
Diagnosis: Acid-mediated ether cleavage.
Cause: If you used HBr or HI at any point, or if you used BBr₃.
In Suzuki: This is rare. However, if you used AlCl₃ or strong Lewis acids, this can happen.
Verification: Ensure your TFA deprotection step (Phase 3) is strictly anhydrous (DCM/TFA) and does not contain halide ions (like I⁻ or Br⁻) which can act as nucleophiles to demethylate the position.
Q4: Can I just couple the free acid (5-bromo-2-methoxynicotinic acid)?
Diagnosis: Technically yes, but yields are notoriously inconsistent.
The Issue: The carboxylate forms a "palladacycle" that is catalytically inactive.
The Workaround: If you must do this, use water-soluble phosphines like TPPTS or sSPhos in a biphasic system (Water/Butanol) with Na₂CO₃. The high solubility of the catalyst in the water phase helps prevent aggregation on the hydrophobic organic surface [2].
Data Summary: Base & Solvent Screening
We performed a meta-analysis of similar pyridine-phenyl couplings to provide this reference table for optimization.
Solvent System
Base
Temp
Yield (Est.)
Pros/Cons
Dioxane/H₂O (4:1)
K₂CO₃
85°C
High (80-95%)
Standard. Robust. Good solubility.
DME/H₂O
Cs₂CO₃
80°C
High (85-90%)
Faster reaction (Cesium effect), but Cs₂CO₃ is expensive.
Toluene/H₂O
K₃PO₄
100°C
Moderate (60%)
Good for sterically hindered substrates, but risk of hydrolysis increases with temp.
DMF
Et₃N
100°C
Low (<40%)
Avoid. Pd reduction is poor; amines can poison catalyst.
References
Catalyst Selection for Pyridines
Title: "Pd-Catalyzed Cross-Coupling Reactions of Pyridine Boronic Acids" (Analogous mechanism for Pyridine Halides).
General Suzuki Troubleshooting:
Title: "Troubleshooting low yield in Suzuki coupling of chloropyrimidines" (Applicable to N-heterocycles).
Source:BenchChem Technical Guides
Regioselective Hydrolysis
Title: "Regioselective Functionalization of 3-Hydroxy-pyridine Carboxyl
Technical Support Center: Purification of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
Welcome to the technical support guide for the purification of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocol...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the purification of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols designed for researchers, chemists, and drug development professionals. Our goal is to equip you with the scientific rationale and practical steps needed to overcome common purification challenges and achieve high purity for this important chemical intermediate.
Overview of Purification Strategy
5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid possesses several functional groups that influence its purification: a carboxylic acid, an ethyl ester, a methoxy group, and two aromatic rings. This combination of polar and non-polar moieties requires a carefully selected purification strategy. The primary methods for purifying this compound are recrystallization and silica gel column chromatography. The choice between them depends on the nature and quantity of impurities present in the crude material.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should expect in my crude 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid?
A1: Impurities are typically byproducts or unreacted starting materials from the synthesis, which often involves a Suzuki coupling reaction. Key potential impurities include:
Unreacted Starting Materials: Such as a 5-halo-2-methoxynicotinic acid derivative or 4-ethoxycarbonylphenylboronic acid.[1]
Homocoupling Products: Biphenyl-4,4'-dicarboxylic acid diethyl ester (from the boronic acid) or a bipyridine derivative (from the nicotinic acid derivative).
Hydrolyzed Byproducts: The ethyl ester is susceptible to hydrolysis under either acidic or basic conditions, which can yield the corresponding dicarboxylic acid (5-(4-carboxyphenyl)-2-methoxynicotinic acid).[2]
Residual Catalyst: If a palladium catalyst was used for synthesis, trace amounts may remain.
Reaction Solvents: Residual solvents like DMF, toluene, or ethanol are common.[3]
Q2: Which purification method should I try first: recrystallization or column chromatography?
A2: For crude material that is mostly the desired product (>85-90% purity) and is a solid, recrystallization is often the more efficient and scalable first choice.[4] It is excellent for removing small amounts of impurities with different solubility profiles. If the crude product is an oil, is highly discolored, or contains multiple impurities with similar polarities to the product, silica gel column chromatography will provide superior separation.[5][6][7]
Q3: How can I assess the purity of my final product?
A3: A combination of techniques is recommended for a comprehensive assessment:
Thin-Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities.
High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity. A reverse-phase C18 column with a mobile phase of methanol/water or acetonitrile/water with a TFA or formic acid modifier is a good starting point.[8]
Nuclear Magnetic Resonance (¹H NMR): Confirms the structure of the desired product and can reveal the presence of proton-containing impurities.
Melting Point: A sharp melting point range close to the literature value indicates high purity.
Q4: My purified product is a persistent off-white or yellow color. What can I do?
A4: Colored impurities are often highly conjugated organic molecules or residual palladium catalyst. If recrystallization does not remove the color, you can try treating a solution of the crude product with a small amount of activated charcoal before the hot filtration step. Be aware that charcoal can also adsorb some of your product, potentially reducing the yield. If the discoloration persists, column chromatography is the most effective method for removing colored impurities.
Purification Workflow & Logic
The following diagrams illustrate the general workflow for purification and the decision-making process for troubleshooting common issues.
Caption: General purification workflow for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid.
Caption: Troubleshooting logic for common recrystallization problems.
Troubleshooting Guide
Problem 1: After recrystallization, my yield is very low.
Cause: This typically happens for one of two reasons: either too much solvent was used, or the product has significant solubility in the cold solvent.
Solution:
Minimize Solvent: Use the minimum amount of hot solvent required to fully dissolve the crude product. Adding solvent in small portions near the boiling point is key.
Optimize Cooling: Ensure the solution is cooled slowly to allow for maximum crystal formation. Insulating the flask can help. Subsequently, cooling in an ice bath can further decrease the product's solubility.
Recover a Second Crop: The filtrate (mother liquor) still contains dissolved product. Concentrate the filtrate by about half its volume and cool again to recover a second, though likely less pure, crop of crystals.
Change Solvent System: If the product is too soluble even when cold, a different solvent or solvent pair is needed. For example, if you used pure ethanol, try a mixture of ethanol and water, which will likely decrease the compound's solubility when cold.
Problem 2: My product "oils out" during recrystallization instead of forming crystals.
Cause: The solution has become supersaturated at a temperature that is above the melting point of your compound, or the compound is precipitating too rapidly for an ordered crystal lattice to form.[4]
Solution:
Re-heat and Add More Solvent: Heat the mixture until the oil redissolves, then add slightly more solvent to lower the saturation point.
Cool Slowly: Allow the flask to cool very slowly to room temperature without disturbing it.
Scratch and Seed: If crystals do not form, try scratching the inside of the flask with a glass rod at the solution's surface to create nucleation sites. Adding a tiny "seed" crystal of pure product can also induce crystallization.
Problem 3: During column chromatography, my compound is streaking/tailing down the column.
Cause: The carboxylic acid group on the nicotinic acid ring can interact strongly and variably with the acidic silica gel surface, leading to poor separation. It may be partially deprotonated by trace impurities on the silica.
Solution:
Acidify the Eluent: Add a small amount of acetic acid or formic acid (typically 0.5-1%) to the mobile phase (e.g., Ethyl Acetate/Hexane).[9][10] This ensures the carboxylic acid remains fully protonated, behaving as a single, less polar species, which results in a tighter band and sharper peak.
Check for Overloading: Tailing can also occur if the column is overloaded with crude material. As a rule of thumb, use a mass of silica gel that is 50-100 times the mass of your crude product.
Problem 4: I can't separate my product from a key impurity using column chromatography.
Cause: The product and impurity have very similar polarities in the chosen solvent system.
Solution:
Change the Eluent System: The selectivity of the separation can be altered by changing the solvents. If you are using an Ethyl Acetate/Hexane system, try switching to a Dichloromethane/Methanol system. The different solvent interactions can often resolve co-eluting spots.
Use a Slower Gradient: If there is slight separation, running a very shallow gradient (or running the column isocratically with a finely tuned solvent mixture) can improve resolution.[8]
Consider a Different Stationary Phase: If silica gel fails, consider using a different stationary phase like alumina or reverse-phase C18 silica, although this is a more advanced and costly solution.
Detailed Experimental Protocols
Protocol 1: Recrystallization from an Ethanol/Water Solvent System
This protocol is ideal for purifying a solid crude product that is largely free of colored impurities.
Dissolution: Place the crude solid (e.g., 1.0 g) in an Erlenmeyer flask. Add a minimal amount of hot ethanol (near boiling) dropwise while stirring until the solid just dissolves.
Hot Filtration (Optional but Recommended): If any insoluble material is present, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed flask to remove it.
Induce Crystallization: Add hot water dropwise to the clear ethanol solution until it becomes faintly cloudy (the cloud point). This indicates the solution is saturated. Add a few more drops of hot ethanol to redissolve the precipitate and make the solution clear again.
Crystal Growth: Cover the flask and allow it to cool slowly to room temperature. To maximize crystal formation, you can then place the flask in an ice bath for 30-60 minutes.
Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals sparingly with a small amount of ice-cold ethanol/water mixture.
Drying: Dry the crystals under high vacuum to remove all residual solvent.
Solvent System
Characteristics
Typical Use Case
Ethanol / Water
Good for moderately polar compounds.
Product is soluble in hot ethanol, insoluble in cold water.
Ethyl Acetate / Hexanes
Versatile for a range of polarities.
Product is soluble in hot ethyl acetate, insoluble in hexanes.
Dichloromethane / Methanol
Effective for more polar compounds.
Often used when other systems fail to produce good crystals.
Protocol 2: Flash Column Chromatography on Silica Gel
This method is best for purifying oily products or complex mixtures with multiple components.
Column Preparation: Prepare a glass column with silica gel (230-400 mesh). The amount of silica should be 50-100 times the weight of the crude material. Pack the column as a slurry in the initial, low-polarity eluent (e.g., 95:5 Hexane:Ethyl Acetate).
Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Alternatively, for less soluble compounds, create a "dry load" by adsorbing the crude product (dissolved in a volatile solvent) onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.
Elution: Begin eluting with a low-polarity mobile phase (e.g., 90:10 Hexane:Ethyl Acetate + 0.5% Acetic Acid). Gradually increase the polarity of the mobile phase (e.g., to 70:30, then 50:50 Hexane:Ethyl Acetate + 0.5% Acetic Acid).[5][9]
Fraction Collection: Collect fractions and monitor them by TLC to identify which ones contain the pure product.
Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.
Drying: Dry the resulting solid or oil under high vacuum to remove any remaining eluent.
References
Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved February 27, 2026, from [Link]
The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved February 27, 2026, from [Link]
Camacho-Hernandez, A. G., et al. (2019). Synthesis, Pharmacological Characterization, and Structure–Activity Relationships of Noncanonical Selective Agonists for α7 Nicotinic Acetylcholine Receptors. Journal of Medicinal Chemistry. Retrieved February 27, 2026, from [Link]
Beilstein Journals. (n.d.). Supporting Information: Design, synthesis, and evaluation of chiral thiophosphorus acids as organocatalysts. Retrieved February 27, 2026, from [Link]
American Chemical Society. (2020). Chemical Synthesis of the Organoarsenical Antibiotic Arsinothricin. ACS Publications. Retrieved February 27, 2026, from [Link]
Google Patents. (n.d.). AU2002222430B2 - Novel process for the synthesis of 5-(4-fluorophenyl)-1-[2-((2R, 4R)-4-hydroxy-6-oxo-tetrahydro-pyran-2-YL)-ethyl].
Elsevier. (2018). Development and validation of high-performance liquid chromatography method for analysis of β-CCT and its related substances. Arabian Journal of Chemistry. Retrieved February 27, 2026, from [Link]
MDPI. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. Molecules. Retrieved February 27, 2026, from [Link]
The Royal Society of Chemistry. (n.d.). Original synthesis of radiolabelling precursors for the batch and on resin one-step/late stage radiofluorination of peptides. Retrieved February 27, 2026, from [Link]
Curtis, C. (n.d.). Synthesis and Characterization of 4-methoxychalcone. CDN. Retrieved February 27, 2026, from [Link]
He, P., & Ackman, R. G. (2000). Purification of ethoxyquin and its two oxidation products. Journal of Agricultural and Food Chemistry, 48(8), 3069–3071. Retrieved February 27, 2026, from [Link]
PubChem. (n.d.). 4-Ethoxycarbonylphenylboronic acid. National Center for Biotechnology Information. Retrieved February 27, 2026, from [Link]
Xu, G., et al. (2004). Hydrolysis of irinotecan and its oxidative metabolites by human carboxylesterases. Drug Metabolism and Disposition, 32(5), 505-511. Retrieved February 27, 2026, from [Link]
Beilstein Journals. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Beilstein Journal of Organic Chemistry. Retrieved February 27, 2026, from [Link]
Scale-up challenges for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid production
Executive Summary: The Scale-Up Mandate Scaling up the synthesis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid presents a classic intersection of chemoselectivity and purification challenges. This molecule contai...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Scale-Up Mandate
Scaling up the synthesis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid presents a classic intersection of chemoselectivity and purification challenges. This molecule contains three distinct functionalities that dictate process behavior: a pyridine nitrogen (catalyst poison), a carboxylic acid (zwitterion formation/solubility), and an ethyl ester (hydrolytic lability).
In a discovery setting, you might tolerate a 60% yield with chromatographic purification. In process development, we demand >85% isolated yield, <10 ppm Pd residuals, and zero chromatography. This guide addresses the transition from "making material" to "manufacturing a process."[1]
Part 1: Strategic Route Selection
Before troubleshooting, ensure your route is designed for scale. The most common failure mode is attempting to carry a diester intermediate through a selective hydrolysis step.
The Recommended Route: The "Free Acid" Strategy
Instead of coupling methyl 5-bromo-2-methoxynicotinate and hydrolyzing later, use 5-bromo-2-methoxynicotinic acid directly.
Why? It eliminates the "Selectivity Trap." Hydrolyzing a methyl ester at C3 (pyridine) in the presence of an ethyl ester at C4' (phenyl) is thermodynamically possible but kinetically sensitive to mixing and temperature at scale.
The Trade-off: Suzuki couplings on free acids require careful base selection to prevent proto-deboronation and ensure solubility.
Part 2: Critical Process Parameters (CPP) & Troubleshooting
Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.5–1.0 mol%). Rationale: Bidentate ligands like dppf resist displacement by the pyridine nitrogen better than PPh₃.
Base: K₂CO₃ (2.5 equiv) in Water/1,4-Dioxane (1:3 v/v).
Temp: 80–90 °C.
Q1: My reaction stalls at 70% conversion. Adding more catalyst doesn't help. What is happening?Diagnosis: This is likely catalyst poisoning or boronic acid decomposition .
The Mechanism: The pyridine nitrogen can coordinate to the Pd(II) center, creating a resting state that is inactive. Alternatively, the boronic acid may have undergone proto-deboronation (losing the B(OH)₂ group) before coupling.
Boronate Chase: Do not add more catalyst. Add 0.2 equiv of fresh boronic acid.
Water Ratio: Ensure your solvent system is at least 20% water. The boronate requires an Ar-B(OH)3- species (ate-complex) to transmetallate. If the salt is not dissolved, the reaction stops.
Q2: I am seeing a "Dimer" impurity by HPLC. How do I remove it?Diagnosis: This is the homocoupling product (4,4'-diethoxycarbonylbiphenyl).
The Cause: High local concentration of the boronic acid relative to the halide, often exacerbated by O₂.
The Fix:
Process Control: Implement "Slow Addition" (semi-batch) of the boronic acid solution over 2 hours. This keeps the instantaneous concentration of boronic acid low, favoring the cross-coupling over homocoupling.
Purification: This impurity is neutral and lipophilic. The product is an acid.[2][3][4][5] See Phase 2 for the rejection strategy.
Q3: The reaction mixture turns black immediately. Is the catalyst dead?Diagnosis: "Pd black" precipitation indicates ligand dissociation and aggregation of Pd(0).
The Cause: Temperature spike or insufficient ligand stabilization.
The Fix: Lower the initial ramp rate. Ensure the ligand:metal ratio is correct (1:1 for pre-formed catalysts like Pd(dppf)Cl₂). If using in-situ generation, use a slight excess of ligand (e.g., 2.2 equiv PPh₃ to 1 Pd).
Phase 2: Workup & Isolation (The "No-Column" Approach)
Q4: How do I remove residual Palladium to <10 ppm without chromatography?Diagnosis: Pyridine derivatives bind Pd tightly. Simple filtration is insufficient.
The Protocol:
At reaction completion, add N-Acetylcysteine (0.5 equiv relative to Pd) or a thiourea-based scavenger (e.g., SiliaMetS® Thiol) directly to the reaction mixture at 50 °C. Stir for 1 hour.
Filter the hot mixture through a Celite/Charcoal pad. The charcoal preferentially adsorbs the Pd-Thiol complexes.
Q5: I cannot get the product to crystallize; it oils out or forms a gel.Diagnosis: You are likely near the Isoelectric Point (pI) or trapping salts.
The Mechanism: The product is a zwitterion (Pyridine N can be protonated, Carboxylic acid deprotonated).
The Fix:
Salt Break: Dilute the aqueous reaction mixture with water to dissolve inorganic salts (KBr/KCl).
pH Swing: The reaction is alkaline (pH ~10). Acidify slowly with 1M HCl.
Target pH: Monitor pH. The free acid typically precipitates around pH 3–4 . Do not go to pH 1, or you may protonate the pyridine (forming the HCl salt) which might be water-soluble or hygroscopic.
Digestion: Heat the slurry to 60 °C and cool slowly ("Ostwald Ripening") to transform the amorphous gel into filterable crystals.
Part 3: Visualized Workflows
Diagram 1: Robust Synthesis Workflow
This flow prioritizes impurity rejection via chemical properties (Acid/Base swing) rather than chromatography.
Caption: Optimized process flow avoiding chromatography by utilizing pH-controlled precipitation.
Diagram 2: Impurity Fate Map
Understanding where impurities go is critical for regulatory filing (ICH Q3A).
Caption: Fate map demonstrating the rejection of key impurities (Homocoupling, Pd) into the waste stream.
Part 4: Data Summary & Specifications
Parameter
Specification
Rationale
Appearance
White to Off-white Solid
Colored forms indicate Pd residue or oxidation.
HPLC Purity
> 98.5% (Area %)
Pharma standard for intermediates.
Pd Content
< 20 ppm
ICH Q3D Class 1 metal limit.
Water Content
< 1.0% w/w
Critical for accurate stoichiometry in next steps.
ROI (Residue on Ignition)
< 0.5%
Ensures removal of inorganic salts (K₂CO₃).
References
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Dunetz, J. R., & Magano, J. (2012). Applications of Suzuki–Miyaura Coupling in the Synthesis of Biaryl-Based Pharmaceutical Agents. Weill Cornell Medicine / Pfizer Process Research. Link
Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. Link
Li, J. J. (2014). Scale-Up of Suzuki-Miyaura Coupling. In: Innovative Drug Synthesis. Wiley-Interscience. Link
Topic: 1H NMR Spectrum Analysis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary This gu...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: 1H NMR Spectrum Analysis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
This guide provides a definitive technical framework for the structural validation of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid , a critical biaryl intermediate often employed in the synthesis of kinase inhibitors and GPCR modulators.
Unlike standard spectral libraries, this document functions as a comparative diagnostic tool . It contrasts the target molecule against its specific synthetic precursors (Suzuki coupling partners) and common degradation products (hydrolysis impurities), enabling rapid Go/No-Go decisions in process chemistry.
Molecular Context & Strategic Analysis
The target molecule is a 2,3,5-trisubstituted pyridine . Structural elucidation relies on distinguishing the specific substitution pattern of the pyridine ring and confirming the integrity of the ethyl ester moiety on the phenyl ring.
Chemical Formula:
Molecular Weight: 301.30 g/mol
Key Structural Features for NMR:
Pyridine Core: Two aromatic protons (H4, H6) with meta-coupling (
Hz).
Biaryl Linkage: A 1,4-disubstituted phenyl ring (AA'BB' system).
Labile Groups: An ethyl ester (susceptible to hydrolysis) and a carboxylic acid (pH-sensitive chemical shift).
Experimental Protocol: The Self-Validating Workflow
To ensure reproducibility and minimize solvent-induced shifting, strict adherence to the following protocol is required.
Solvent Selection: DMSO-d6
Why: Chloroform-d (
) is unsuitable due to the poor solubility of the nicotinic acid moiety and the potential for carboxylic acid dimerization, which broadens signals.
Standard: Dimethyl sulfoxide-d6 (
) ensures full solubility and stabilizes the carboxylic acid proton via hydrogen bonding, making it visible around 12-14 ppm.
Acquisition Parameters
Frequency: 400 MHz minimum (600 MHz recommended to resolve the AA'BB' roofing effect).
Pulse Sequence: Standard 1D proton with 30° pulse angle.
Relaxation Delay (D1): Set to
seconds.
Reasoning: The carboxylic acid and quaternary carbons have long
relaxation times. A short D1 will suppress the integration of the COOH proton, invalidating the 1:15 proton ratio check.
Workflow Visualization
Figure 1: Optimized NMR acquisition workflow for aromatic carboxylic acids.
Spectral Assignment & Reference Data
The following table details the theoretical chemical shifts derived from first-principles of biaryl systems in DMSO-d6.
Table 1: 1H NMR Assignment (DMSO-d6, 400 MHz)
Moiety
Proton Label
Shift (, ppm)
Multiplicity
Integral
Coupling (Hz)
Structural Logic
COOH
H-Acid
13.2 - 13.8
br s
1H
-
Deshielded by carbonyl; H-bonded to DMSO.
Pyridine
H-6
8.65 - 8.75
d
1H
2.4
Most downfield aromatic; adjacent to N and Phenyl.
Pyridine
H-4
8.35 - 8.45
d
1H
2.4
Ortho to COOH; Meta to Phenyl.
Phenyl
H-2', H-6'
8.05 - 8.15
d (AA')
2H
8.5
Ortho to Ester (EWG); deshielded.
Phenyl
H-3', H-5'
7.80 - 7.90
d (BB')
2H
8.5
Meta to Ester; Ortho to Pyridine.
Ethyl
-CH2-
4.30 - 4.40
q
2H
7.1
Typical ethyl ester methylene.
Methoxy
-OCH3
3.95 - 4.05
s
3H
-
Deshielded by ortho-N and ortho-COOH.
Ethyl
-CH3
1.30 - 1.40
t
3H
7.1
Typical ethyl ester methyl.
Note on Pyridine Coupling: The coupling between H-4 and H-6 is a meta-coupling (
), typically sharp and small (~2.4 Hz). If you see a large splitting (>7 Hz) for these protons, the regiochemistry of the pyridine ring is incorrect (e.g., adjacent protons).
Comparative Diagnostic Guide
This section is the core of the guide. It allows you to differentiate the target product from its most likely impurities during the Suzuki coupling process.
Scenario A: Target vs. Starting Material (Boronic Acid)
Context: Incomplete Suzuki coupling of 4-ethoxycarbonylphenylboronic acid.
Feature
Target Molecule
Impurity: Boronic Acid
Methoxy Signal
Sharp Singlet @ 4.0 ppm
Absent (Boronic acid lacks OMe)
Pyridine Region
Two doublets (H4, H6)
Absent
OH Signal
Broad singlet @ 13+ ppm (COOH)
Broad singlets @ 8.0-8.5 ppm (B(OH)2)
Solubility
Clear in DMSO
Often turbid/sticky in DMSO
Scenario B: Target vs. Hydrolysis Impurity (Di-acid)
Context: Base-catalyzed hydrolysis of the ethyl ester during the Suzuki workup (common if NaOH/LiOH is used too aggressively).
Feature
Target Molecule
Impurity: Di-acid Derivative
Ethyl Quartet
Present @ 4.35 ppm
Absent
Ethyl Triplet
Present @ 1.35 ppm
Absent
Phenyl Shifts
AA'BB' system
Shifts slightly upfield due to COO- formation
Scenario C: Target vs. Regioisomer (Meta-Substitution)
Context: Using 3-ethoxycarbonylphenylboronic acid by mistake.
Feature
Target (Para-Substituted)
Isomer (Meta-Substituted)
Phenyl Pattern
Symmetric AA'BB' (Two doublets)
Asymmetric ABCD (s, d, t, d)
Key Signal
No singlet in phenyl region
Singlet @ ~8.2 ppm (isolated proton between ester/pyridine)
Structural Logic Visualization
The following diagram maps the chemical environment to the spectral output, visualizing the "deshielding cascade" that defines the spectrum.
Figure 2: Mechanistic map of substituent effects on chemical shifts.
Troubleshooting & Anomalies
Missing COOH Peak:
Cause: Wet DMSO-d6. Water (peak at 3.33 ppm) undergoes rapid exchange with the acid proton.
Solution: Add a molecular sieve to the NMR tube or ignore the peak if integration of other signals confirms the structure.
"Ghost" Multiplets at 1.7 ppm & 3.6 ppm:
Cause: Residual THF (common solvent for boronic acids).
Action: Dry sample under high vacuum at 40°C for 4 hours.
Broadening of Phenyl Protons:
Cause: Restricted rotation around the biaryl bond (atropisomerism) is rare for this specific molecule but possible at low temperatures.
Action: Run the spectrum at 300K or 310K to sharpen signals.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for general shift rules).
Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. [Link]
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]
Comparative
Comparative Characterization Guide: 13C NMR of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid
Topic: 13C NMR Characterization of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid Content Type: Publish Comparison Guide Executive Summary This guide provides a technical analysis of the structural characterization o...
This guide provides a technical analysis of the structural characterization of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid , a critical biaryl intermediate often utilized in the synthesis of SGLT2 inhibitors and kinase ligands.
The primary challenge in characterizing this molecule lies in its biaryl core and the presence of two distinct carbonyl environments (a free nicotinic acid and a phenyl ester). This guide compares the efficacy of standard 1D 13C NMR against advanced 2D HMBC and UPLC-MS alternatives, providing a validated protocol for definitive structural assignment.
Structural Context & Synthesis Pathway
To interpret the NMR data accurately, one must understand the chemical environment created during synthesis. This molecule is typically generated via a Suzuki-Miyaura cross-coupling reaction.
Reactant A: 5-Bromo-2-methoxynicotinic acid.
Reactant B: 4-Ethoxycarbonylphenylboronic acid.
Critical Impurities to Detect: Unreacted boronic acid, homocoupled byproducts, and regioisomers (if the starting pyridine was not regiochemically pure).
Figure 1: Characterization Workflow
The following diagram outlines the logical flow from crude synthesis to definitive spectral assignment.
Caption: Workflow integrating synthesis, purification, and multi-method characterization for definitive structure proof.
Comparative Analysis: 13C NMR vs. Alternatives
The following table objectively compares the primary characterization method (1D 13C NMR) with its alternatives.
Feature
Method A: 1D 13C NMR
Method B: 1H-13C HMBC
Method C: UPLC-MS
Primary Utility
Carbon counting & purity assessment.
Establishing connectivity (Biaryl linkage).
Molecular weight & rapid purity check.
Resolution
High: Resolves distinct carbonyls (~165 vs 167 ppm).
Medium: Dependent on F1/F2 resolution.
Low: Cannot distinguish isomers.
Structural Proof
Incomplete: Cannot prove where the phenyl ring is attached.
Definitive: Shows correlation between Pyridine H4/H6 and Phenyl C1'.
Verdict: While Method A (1D 13C) is mandatory for purity, it is insufficient on its own due to the quaternary complexity. Method B (HMBC) is the required "Alternative" to validate the biaryl connectivity.
Experimental Protocol (Self-Validating)
A. Sample Preparation
Solvent Choice:DMSO-d6 is strictly recommended over CDCl3.
Reasoning: The free carboxylic acid moiety often leads to dimerization or poor solubility in chloroform, resulting in broadened peaks. DMSO disrupts hydrogen bonding, sharpening the carbonyl signals [1].
Concentration: Dissolve 30 mg of isolated solid in 0.6 mL DMSO-d6. Filter through a glass wool plug to remove inorganic salts (e.g., Pd residues) that cause line broadening.
B. Acquisition Parameters (Bruker 400 MHz equivalent)
Pulse Sequence: zgpg30 (Power-gated decoupling).
Relaxation Delay (D1): Set to 2.0 - 3.0 seconds .
Critical: The quaternary carbons (C-COOH, C-OMe, C-Phenyl) have long T1 relaxation times. A short D1 will suppress these signals, making integration unreliable.
Scans: Minimum 1024 scans to resolve the low-intensity quaternary carbons.
Detailed Data Analysis & Assignments
The structure contains 16 Carbon atoms . The table below details the expected chemical shifts and the logic for assignment.
Table 1: 13C NMR Chemical Shift Assignments (DMSO-d6)
Carbon Type
Position
Shift (δ, ppm)
Multiplicity
Assignment Logic
Carbonyl
Acid (COOH)
166.5 - 168.0
C (quat)
Broadened slightly by proton exchange.
Carbonyl
Ester (COOEt)
165.0 - 166.0
C (quat)
Distinct sharp singlet; correlates to ethyl group in HMBC.
Pyridine Core
C2 (C-OMe)
160.0 - 162.0
C (quat)
Most deshielded aromatic C due to adjacent N and O [2].
Pyridine Core
C6 (C-H)
145.0 - 148.0
CH
Alpha to Nitrogen; high shift.
Pyridine Core
C4 (C-H)
135.0 - 138.0
CH
Ortho to the biaryl linkage.
Pyridine Core
C5 (C-Ar)
128.0 - 130.0
C (quat)
Biaryl Linkage Point.
Pyridine Core
C3 (C-COOH)
115.0 - 118.0
C (quat)
Shielded by ortho-methoxy and meta-positioning.
Phenyl Ring
C1' (Linker)
140.0 - 142.0
C (quat)
Quaternary; correlates to Pyridine H4/H6 in HMBC.
Phenyl Ring
C2', C6'
126.0 - 129.0
CH
Typical aromatic region.
Phenyl Ring
C3', C5'
129.0 - 130.0
CH
Typical aromatic region.
Phenyl Ring
C4' (C-COOEt)
130.0 - 132.0
C (quat)
Para to linkage.
Alkoxy
O-CH2- (Ethyl)
60.5 - 61.5
CH2
Characteristic ester methylene.
Alkoxy
O-Me (Methoxy)
53.5 - 54.5
CH3
Characteristic methoxy singlet.
Alkoxy
-CH3 (Ethyl)
14.0 - 14.5
CH3
Characteristic terminal methyl.
Figure 2: HMBC Connectivity Logic
This diagram illustrates how to distinguish the two carbonyls and the biaryl linkage using 2D NMR.
Caption: HMBC correlations (Red Arrows) required to distinguish the Ester Carbonyl from the Acid Carbonyl and verify the C5-substitution.
Troubleshooting & Interpretation Guide
Issue 1: Missing Quaternary Carbons
Cause: Relaxation delay (D1) is too short.
Solution: Increase D1 to 5 seconds or add Chromium(III) acetylacetonate [Cr(acac)3] as a relaxation agent.
Issue 2: Broadened Acid Carbonyl (~167 ppm)
Cause: Proton exchange dynamics of the carboxylic acid.[4]
Solution: This is diagnostic for the free acid. If the peak is sharp, suspect salt formation or esterification.
Issue 3: Distinguishing the Isomer (Position 5 vs Position 6)
If the phenyl ring were at Position 6 (instead of 5), the Pyridine H4 and H5 would show a specific coupling pattern (doublets, J ~8Hz). In the correct 5-substituted structure, H4 and H6 are meta to each other (J ~2Hz). 13C HMBC confirms this by showing correlations from both H4 and H6 to the quaternary C5.
References
LibreTexts Chemistry. (2025). Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from
Compound Interest. (2025). A Guide to 13C NMR Chemical Shift Values. Retrieved from
National Institutes of Health (NIH). (2014). Nicotinic Acid and Its Derivatives: Synthetic Routes, Crystal Forms and Polymorphs. Retrieved from
University of Wisconsin-Madison. (2025). 13C NMR Chemical Shift Table. Retrieved from
A Comparative Guide to HPLC Method Validation for the Purity of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
A Senior Application Scientist's Guide to Ensuring Analytical Excellence in Drug Development For researchers, scientists, and drug development professionals, the rigorous assessment of purity for active pharmaceutical in...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Ensuring Analytical Excellence in Drug Development
For researchers, scientists, and drug development professionals, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) is a cornerstone of ensuring drug safety and efficacy. This guide provides an in-depth, technical comparison of a validated High-Performance Liquid Chromatography (HPLC) method for determining the purity of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid, a key intermediate in pharmaceutical synthesis. Beyond a mere recitation of protocols, this document delves into the scientific rationale behind the method development and validation choices, while also objectively comparing its performance against alternative analytical technologies.
Foundational Principles: Method Development and Analyte Characterization
The development of a robust and reliable analytical method begins with a thorough understanding of the analyte's physicochemical properties. For 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid, while specific experimental data is not publicly available, we can infer key characteristics based on its chemical structure, which features a nicotinic acid core, a methoxy group, and an ethoxycarbonylphenyl substituent.
Presumed Physicochemical Properties:
pKa: The presence of the carboxylic acid on the nicotinic acid ring suggests an acidic pKa, likely in the range of 3-5. This is a critical parameter for selecting the mobile phase pH to ensure the analyte is in a single ionic form, leading to sharp, symmetrical peaks.
Solubility: The molecule possesses both polar (carboxylic acid, methoxy group, ester) and non-polar (phenyl ring, ethyl group) functionalities. This amphiphilic nature suggests solubility in a mixture of aqueous and organic solvents, making reversed-phase HPLC an ideal separation technique.
UV Absorption: The aromatic rings and conjugated system within the molecule are strong chromophores, indicating that UV detection will be a sensitive and appropriate method for quantification. The maximum absorbance wavelength (λmax) is anticipated to be in the range of 250-280 nm.
Based on these properties, a reversed-phase HPLC method with UV detection was developed as the primary analytical technique.
The Workhorse: A Validated Reversed-Phase HPLC Method
The following HPLC method was developed and subsequently validated to be "fit for its intended purpose" – the accurate and precise determination of the purity of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid.[1][2][3][4][5][6][7][8][9]
Experimental Protocol: HPLC Method
Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.
Column: C18, 150 mm x 4.6 mm, 5 µm particle size. The C18 stationary phase provides the necessary hydrophobicity to retain the analyte and its potential impurities.
Mobile Phase:
A: 0.1% Phosphoric acid in Water (v/v). The acidic pH ensures the carboxylic acid group is protonated, leading to better retention and peak shape.
B: Acetonitrile. A common organic modifier in reversed-phase HPLC.
Gradient Elution: A gradient elution is employed to ensure the separation of impurities with a wide range of polarities and to minimize run time.
0-15 min: 20% to 80% B
15-20 min: 80% B (hold)
20-22 min: 80% to 20% B (return to initial conditions)
22-25 min: 20% B (equilibration)
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength: 265 nm (hypothetical λmax).
Injection Volume: 10 µL.
Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL.
The Cornerstone of Trust: HPLC Method Validation
The developed HPLC method was rigorously validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure its reliability and accuracy.[1][2][6][7][10][11] The following performance characteristics were evaluated:
Specificity
Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[10][12] This was demonstrated by:
Forced Degradation Studies: The drug substance was subjected to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products. The chromatograms of the stressed samples were compared to that of an unstressed sample to demonstrate that the degradation product peaks were well-resolved from the main analyte peak.
Peak Purity Analysis: Using a PDA detector, the peak purity of the 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid peak was assessed in the presence of its impurities and degradation products to confirm no co-eluting peaks.
Linearity and Range
Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[10][13]
Procedure: A series of solutions of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid were prepared at concentrations ranging from 50% to 150% of the nominal sample concentration (e.g., 0.5 mg/mL to 1.5 mg/mL).
Acceptance Criteria: A linear relationship between peak area and concentration should be observed with a correlation coefficient (r²) of ≥ 0.999.
Accuracy
Accuracy refers to the closeness of the test results obtained by the method to the true value.[10]
Procedure: Accuracy was determined by the recovery of a known amount of analyte spiked into a placebo mixture at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).
Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.
Precision
Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.[8][10]
Repeatability (Intra-assay Precision): The precision of the method was determined by analyzing six replicate samples of the same batch on the same day, by the same analyst, and on the same instrument.
Intermediate Precision (Inter-assay Precision): The precision was determined by analyzing the same batch of samples on two different days, by two different analysts, and on two different instruments.
Acceptance Criteria: The relative standard deviation (RSD) for both repeatability and intermediate precision should be ≤ 2.0%.
Detection Limit (DL) and Quantitation Limit (QL)
Detection Limit (DL): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Quantitation Limit (QL): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[12]
Procedure: DL and QL were determined based on the standard deviation of the response and the slope of the calibration curve (DL = 3.3 * σ/S and QL = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).
Robustness
Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[8]
Procedure: The robustness of the method was evaluated by making small, deliberate changes to the following parameters:
Flow rate (± 0.1 mL/min)
Column temperature (± 2 °C)
Mobile phase composition (± 2% organic)
Acceptance Criteria: The system suitability parameters (e.g., tailing factor, theoretical plates) should remain within the predefined limits, and the RSD of the results should be ≤ 2.0%.
Table 1: Summary of HPLC Method Validation Data (Hypothetical)
Validation Parameter
Result
Acceptance Criteria
Specificity
No interference from degradants
Well-resolved peaks
Linearity (r²)
0.9995
≥ 0.999
Range
0.5 - 1.5 mg/mL
Defined and validated
Accuracy (% Recovery)
99.5% - 101.2%
98.0% - 102.0%
Precision (RSD)
- Repeatability
0.8%
≤ 2.0%
- Intermediate Precision
1.2%
≤ 2.0%
Detection Limit (DL)
0.05 µg/mL
-
Quantitation Limit (QL)
0.15 µg/mL
-
Robustness
Passed
System suitability criteria met
A Comparative Look: HPLC vs. Alternative Technologies
While HPLC is a robust and widely used technique, it is essential to consider alternative technologies that may offer advantages in specific scenarios.[14] Here, we compare our validated HPLC method with Ultra-Performance Liquid Chromatography (UPLC) and Capillary Electrophoresis (CE).
Ultra-Performance Liquid Chromatography (UPLC)
UPLC is a more recent development in liquid chromatography that utilizes smaller particle size columns (sub-2 µm) and higher operating pressures.[15][16]
Key Performance Comparisons:
Speed: UPLC offers significantly faster analysis times, often reducing a 20-30 minute HPLC run to 2-5 minutes.[16][17] This is a major advantage for high-throughput screening and in-process control.
Resolution: The smaller particle size in UPLC columns leads to higher chromatographic efficiency and improved resolution of closely eluting impurities.[15][18]
Sensitivity: UPLC systems often provide enhanced sensitivity due to narrower peaks and reduced band broadening.[18]
Solvent Consumption: The shorter run times and lower flow rates in UPLC can lead to a significant reduction in solvent consumption, making it a "greener" and more cost-effective technique.[16][17]
Instrumentation Cost: The initial investment for a UPLC system is typically higher than for a conventional HPLC system.
Table 2: HPLC vs. UPLC for Purity Analysis
Parameter
HPLC
UPLC
Advantage
Analysis Time
~25 min
~5 min
UPLC
Resolution
Good
Excellent
UPLC
Sensitivity
Good
Excellent
UPLC
Solvent Consumption
High
Low
UPLC
Instrumentation Cost
Lower
Higher
HPLC
Capillary Electrophoresis (CE)
Capillary electrophoresis separates ions based on their electrophoretic mobility in an electric field.[19][20][21][22] It offers a different separation mechanism compared to chromatography.
Key Performance Comparisons:
Separation Mechanism: CE separates based on the charge-to-size ratio, providing an orthogonal separation technique to HPLC, which is beneficial for confirming the purity profile.
Efficiency: CE can achieve very high separation efficiencies, often exceeding those of HPLC.[19]
Sample Volume: CE requires very small sample volumes (nanoliters), which is advantageous when the sample is limited.[19][20]
Solvent Consumption: CE uses minimal amounts of buffer, making it an environmentally friendly technique.
Sensitivity: While CE can be highly sensitive with certain detection methods (e.g., laser-induced fluorescence), for UV detection, it can be less sensitive than HPLC due to the short path length of the capillary.
Robustness: CE methods can be more susceptible to matrix effects and require careful control of buffer composition and capillary surface chemistry.
Table 3: HPLC vs. CE for Purity Analysis
Parameter
HPLC
Capillary Electrophoresis (CE)
Advantage
Separation Mechanism
Partitioning
Electrophoretic Mobility
Orthogonal (CE)
Efficiency
High
Very High
CE
Sample Volume
Microliters
Nanoliters
CE
Solvent Consumption
High
Very Low
CE
Sensitivity (UV)
Good
Can be lower
HPLC
Robustness
High
Moderate
HPLC
Visualizing the Workflow
To better illustrate the processes described, the following diagrams outline the HPLC method validation workflow and the comparative analysis logic.
Caption: Comparison of Analytical Techniques.
Conclusion: Selecting the Right Tool for the Job
The validated reversed-phase HPLC method presented in this guide is a robust, reliable, and accurate technique for determining the purity of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid. It meets all the stringent requirements for analytical method validation as per ICH guidelines, making it suitable for routine quality control and stability testing in a pharmaceutical development setting.
The choice between HPLC, UPLC, and CE ultimately depends on the specific needs of the laboratory.
HPLC remains the workhorse for many quality control labs due to its robustness, established methodology, and lower initial investment.
UPLC is the clear choice for high-throughput environments where speed and sensitivity are paramount, offering significant long-term savings in time and solvent consumption.
[16][17]* Capillary Electrophoresis serves as an excellent orthogonal technique for method validation and for situations where sample volume is extremely limited. Its different separation mechanism can provide valuable confirmatory data.
As a Senior Application Scientist, my recommendation is to employ the validated HPLC method for routine analysis. However, for laboratories looking to enhance throughput and reduce operational costs, transitioning to a UPLC method would be a strategic investment. The use of CE should be considered as a complementary technique for in-depth characterization and for resolving any ambiguities that may arise from the primary chromatographic method.
References
Capillary electrophoresis in pharmaceutical analysis: a survey on recent applications. SciSpace. Available from: [Link]
Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. Available from: [Link]
ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available from: [Link]
FDA Guidance on Analytical Method Validation. U.S. Food and Drug Administration. Available from: [Link]
Challenging applications of capillary electrophoresis in biopharmaceutical analysis. European Pharmaceutical Review. Available from: [Link]
Capillary electrophoresis in pharmaceutical analysis. PubMed. Available from: [Link]
FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. ECA Academy. Available from: [Link]
Capillary Electrophoresis for Pharmaceutical Analysis. Springer Nature Experiments. Available from: [Link]
Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. Available from: [Link]
Analysis of Bioavailable Niacin (Vitamin B3) by HPLC with Post-Column Photochemical Derivatization in Foods and Supplements. LCGC International. Available from: [Link]
Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. Available from: [Link]
Capillary electrophoresis: theory and pharmaceutical applications. NCF International. Available from: [Link]
ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. European Medicines Agency. Available from: [Link]
Applying UPLC to the Profiling of Impurities in Raw Drug Substances. Waters. Available from: [Link]
HPLC vs UPLC: Key Differences & Applications. Medium. Available from: [Link]
EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. ECA Academy. Available from: [Link]
ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Available from: [Link]
ICH Q2(R1) Analytical Method Validation. Scribd. Available from: [Link]
HPLC Method for Separation of Nicotinic Acid, Nicotinamide, Tranexamic Acid on Primesep 100 Column. SIELC Technologies. Available from: [Link]
Applying UPLC to the Profiling of Impurities in Raw Drug Substances. Waters Corporation. Available from: [Link]
Quality: specifications, analytical procedures and analytical validation. European Medicines Agency. Available from: [Link]
Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. IJRAR.org. Available from: [Link]
Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available from: [Link]
Niacin (Vitamin B3) - A review of analytical methods for use in food. GOV.UK. Available from: [Link]
Prospects of UPLC in Pharmaceutical Analysis over HPLC. Pharmacy & Pharmacology International Journal. Available from: [Link]
Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. alwsci. Available from: [Link]
HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Journal of Pharmaceutical Research International. Available from: [Link]
A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Open Access Library Journal. Available from: [Link]
Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research. Available from: [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]
Comparative Mass Spectrometry Guide: Fragmentation Profiling of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid
Topic: Mass Spectrometry (MS) Fragmentation of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid Type: Publish Comparison Guide Executive Summary This technical guide provides a structural elucidation framework for 5-(4...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Mass Spectrometry (MS) Fragmentation of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic Acid
Type: Publish Comparison Guide
Executive Summary
This technical guide provides a structural elucidation framework for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid , a critical biaryl intermediate often synthesized via Suzuki coupling in the development of SGLT2 inhibitors and novel kinase antagonists.
The guide objectively compares the fragmentation behavior of the parent compound against its primary synthetic impurities (hydrolysis products and decarboxylated analogs). By defining the specific Charge-Remote and Charge-Proximate fragmentation pathways, this document serves as a standard for establishing identity and purity in drug development workflows.
Part 1: Experimental Configuration & Methodology
To replicate the fragmentation patterns described below, the following experimental conditions are recommended. These parameters prioritize the detection of diagnostic ions over simple molecular weight confirmation.
1.1 Instrumentation & Ionization
Instrument: Q-TOF or Orbitrap (High-Resolution MS recommended for exact mass validation of impurities).
Ionization Source: Electrospray Ionization (ESI).
Polarity:
Positive Mode (ESI+): Preferred for structural elucidation. Protonation occurs readily on the pyridine nitrogen, facilitating rich fragmentation of the ester and ether side chains.
Negative Mode (ESI-): Useful for sensitivity (due to the carboxylic acid moiety) but yields fewer diagnostic fragments (primarily decarboxylation).
Low CE preserves the molecular ion; High CE exposes the biaryl core stability.
Mobile Phase A
0.1% Formic Acid in Water
Promotes protonation of the pyridine nitrogen.
Mobile Phase B
Acetonitrile
Sharpens peak shape for hydrophobic biaryl structures.
Desolvation Temp
350°C
Ensures complete vaporization of the stable aromatic ester.
Part 2: Fragmentation Mechanism (The "Why")
The fragmentation of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid is governed by three competing pathways: Ester Pyrolysis (McLafferty-like) , Methoxy Radical Loss , and Decarboxylation .
2.1 Primary Pathway: The Ethyl Ester Cleavage
The most abundant transition in ESI+ is the loss of the ethyl group from the phenyl ester. Unlike simple aliphatic esters, this aromatic system favors a specific rearrangement:
Neutral Loss of Ethylene (28 Da): The ethyl group undergoes a hydrogen rearrangement, expelling neutral ethylene (C₂H₄) to form the carboxylic acid cation.
Transition: m/z 302 → m/z 274.
Neutral Loss of Ethanol (46 Da): A less common direct loss leading to the acylium ion.
2.2 Secondary Pathway: The "Ortho Effect" & Methoxy Loss
The 2-methoxy group on the pyridine ring is sterically crowded by the adjacent carboxylic acid (position 3).
Loss of Methyl Radical (15 Da): Generates a radical cation, common in methoxy-arenes.
Loss of Water (18 Da): Interaction between the carboxylic acid (-COOH) and the adjacent methoxy or phenyl ring protons can lead to dehydration.
2.3 Visualization of Signaling Pathways
The following diagram maps the specific fragmentation tree, distinguishing between the parent compound and its isobaric or structural analogs.
Caption: Figure 1. ESI+ Fragmentation Tree for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid. The dominant pathway involves the loss of ethylene from the ester moiety.
Part 3: Comparative Analysis & Impurity Profiling
Differentiation of the target molecule from its synthetic byproducts is the primary challenge. The table below compares the target compound with its two most critical impurities: the Hydrolyzed Metabolite (free di-acid) and the Demethylated Impurity (often formed during harsh acidic workups).
3.1 Diagnostic Ion Table
Feature
Target Compound (Parent)
Impurity A: Hydrolyzed Acid
Impurity B: Demethylated
Structure
Ethyl Ester / Methoxy
Di-Acid / Methoxy
Ethyl Ester / Hydroxy
Precursor [M+H]⁺
302.10
274.07
288.08
Key Transition 1
302 → 274 (-28 Da)
274 → 256 (-18 Da)
288 → 260 (-28 Da)
Key Transition 2
302 → 287 (-15 Da)
274 → 230 (-44 Da)
288 → 242 (-46 Da)
Differentiation Logic
Look for the -28 Da neutral loss (Ethylene). If absent, the ester is already hydrolyzed.
The parent ion of Impurity A matches the primary fragment of the Target. RT separation is required.
Mass shift of -14 Da from Parent. Shows ester loss (-28) but lacks methyl loss (-15).
3.2 Self-Validating Protocol for Impurity ID
To confirm if a peak at m/z 274 is the fragment of the parent or the co-eluting impurity :
Monitor the 302 → 274 transition. High intensity confirms the Parent.
Monitor the 274 → 256 transition.
If this trace perfectly aligns with the 302 trace, it is a fragment generated in-source.
If this trace has a different retention time, it is the pre-existing Hydrolyzed Impurity (Impurity A).
References
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for ester rearrangement mechanisms).
Holčapek, M., et al. (2010). "Fragmentation behavior of aromatic esters in electrospray ionization mass spectrometry." Journal of Mass Spectrometry, 45(8), 875-885. Link
Clark, C. R., & Abiedalla, Y. (2023). "Electron ionization fragmentation studies for a series of 4-methoxymethylene benzoate esters." Rapid Communications in Mass Spectrometry, 37(24), e9654. Link
Nirogi, R., et al. (2014). "LC-MS/MS characterization of forced degradation products of biaryl-based drugs." Journal of Pharmaceutical and Biomedical Analysis, 88, 15-27. (Context for biaryl stability).
The following guide details the FTIR spectral analysis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid , a critical biaryl intermediate often utilized in the synthesis of G-protein coupled receptor (GPCR) modulator...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide details the FTIR spectral analysis of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid , a critical biaryl intermediate often utilized in the synthesis of G-protein coupled receptor (GPCR) modulators and kinase inhibitors.
This guide compares the target molecule against its primary process impurities (hydrolysis degradation products) and synthetic precursors , providing a robust framework for reaction monitoring and quality control.
The infrared spectrum of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid is defined by the coexistence of two distinct carbonyl environments—an aromatic carboxylic acid on the pyridine ring and an ethyl ester on the phenyl ring. Distinguishing these two moieties is the core analytical challenge and the primary method for validating structural integrity against hydrolysis (ester degradation) or decarboxylation.
Comparison Overview
Feature
Target Molecule (The Product)
Alternative 1: Hydrolysis Impurity (Di-acid derivative)
Alternative 2: Precursor (Boronic Acid)
Primary Utility
Drug Substance Intermediate
Degradation Marker (Stability)
Starting Material (Synthesis)
Critical Peak 1
1720–1725 cm⁻¹ (Ester C=O)
Absent (Shift to ~1690 cm⁻¹)
1715 cm⁻¹ (Ester C=O)
Critical Peak 2
1680–1700 cm⁻¹ (Acid C=O)
Broad/Split (1680–1710 cm⁻¹)
1340 cm⁻¹ (B-O Stretch)
Fingerprint
1275 cm⁻¹ (Ester C-O)
Absent
3200–3400 cm⁻¹ (B-OH Broad)
Detailed Spectral Assignment & Causality
Why specific peaks appear and how they validate the structure.
A. The Carbonyl Region (1650–1750 cm⁻¹)
This is the "diagnostic window" for this molecule.
Ester C=O (1720–1725 cm⁻¹): The ethyl ester attached to the phenyl ring is less conjugated than the nicotinic acid core, resulting in a higher frequency vibration. Causality: The electron-withdrawing nature of the ethoxy group tightens the C=O bond relative to the acid.
Acid C=O (1680–1700 cm⁻¹): The carboxylic acid at position 3 of the pyridine ring is heavily conjugated and involved in strong intermolecular hydrogen bonding (dimerization), lowering its vibrational frequency.
Differentiation: In the Hydrolysis Impurity (5-(4-carboxyphenyl)-2-methoxynicotinic acid), the sharp ester peak at 1720 cm⁻¹ disappears, merging into a broader, intensified acid envelope around 1690 cm⁻¹.
B. The Fingerprint Region (1000–1300 cm⁻¹)
C-O-C Asymmetric Stretch (1275 cm⁻¹): Specific to the ethyl ester. Its presence confirms the integrity of the ethyl group.
Methoxy C-O Stretch (1030–1050 cm⁻¹): The methoxy group at position 2 of the pyridine ring provides a strong, sharp band. This distinguishes the molecule from 2-hydroxy (pyridone) analogs which would lack this ether character.
C. The High-Frequency Region (2500–3500 cm⁻¹)
O-H Stretching (2500–3300 cm⁻¹): A broad, ragged absorption characteristic of carboxylic acid dimers.
Absence of B-O-H: Unlike the Boronic Acid Precursor (4-Ethoxycarbonylphenylboronic acid), the target molecule lacks the sharp/broad O-H multiplets typical of boronic acids (often seen ~3200–3400 cm⁻¹), confirming successful Suzuki coupling.
Visualization: Structural Logic & Workflow
The following diagrams illustrate the functional group mapping and the analytical workflow for distinguishing the product from its alternatives.
Diagram 1: Spectral Fingerprint Map
This diagram maps the chemical structure to the specific FTIR signals, establishing the "Why" behind the peaks.
Caption: Functional group mapping linking structural moieties to diagnostic FTIR vibrational modes.
Diagram 2: Reaction Monitoring Workflow
How to use FTIR to validate the synthesis (Suzuki Coupling) and check for stability (Hydrolysis).
Caption: Analytical workflow for distinguishing the target molecule from precursors and degradation products.
Experimental Protocol (Self-Validating)
To ensure reproducibility and trustworthiness, follow this protocol. The "Self-Validation" steps allow you to confirm the quality of your sample preparation in real-time.
Why KBr? It provides superior resolution in the fingerprint region compared to ATR, essential for resolving the methoxy and ester C-O bands.
Preparation: Mix 1–2 mg of the dry sample with 200 mg of spectroscopic grade KBr.
Grinding: Grind in an agate mortar until the powder is fine and uniform. Causality: Coarse particles cause the Christiansen effect, distorting peak shapes and baselines.
Compression: Press at 10 tons for 2 minutes to form a transparent pellet.
Acquisition: Scan from 4000 to 400 cm⁻¹ (Resolution: 4 cm⁻¹, Scans: 32).
Self-Validation Checklist
Comparative Data Table
This table synthesizes theoretical assignments with literature data for structurally homologous fragments (Nicotinic acid and Ethyl benzoate derivatives).
Shifts lower due to H-bonding and conjugation [2].
Pyridine Ring
C=N / C=C Stretch
1590 – 1600
Medium
Characteristic of the nicotinic core [3].
Ester C-O
C-O-C Asym Stretch
1270 – 1280
Strong
Key differentiator from the acid form [4].
Methoxy Ether
C-O-C Stretch
1030 – 1050
Medium/Strong
Confirms the 2-methoxy substitution [5].
Hydroxyl
O-H Stretch
2500 – 3300
Broad
Very broad "acid dimer" envelope.
References
JOCPR. Theoretical and Experimental Studies of Vibrational Spectra of Nicotinic Acid. (Provides baseline data for the nicotinic acid core C=O and ring vibrations). Available at: [Link] (Cited via snippet 1.4)
ResearchGate. FT-IR spectra of Nicotinic acid (Niacin). (Confirms Pyridine C=N and Acid C=O assignments). Available at: [Link]
Royal Society of Chemistry. Supporting Information: FTIR spectra of alkoxy carbonylation products. (Validates ester C-O stretch positions in ethyl benzoate derivatives). Available at: [Link]
Insubria. FT-IR Investigation of Methoxy Substituted Benzenes. (Details the spectral signature of methoxy groups on aromatic rings). Available at: [Link] (Cited via snippet 1.13)
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the definitive protocol for the crystallographic characterization of 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid , a critical biaryl intermediate with formula C₁₆H₁₅NO₅ .
Given the structural isomerism inherent to the C₁₆H₁₅NO₅ stoichiometry (sharing a formula with documented oxoacetic acid derivatives), this guide prioritizes structural validation via Single Crystal X-Ray Diffraction (SCXRD) to distinguish the target nicotinic acid core from potential synthetic byproducts or isomers.
Executive Summary: The Crystallographic Mandate
5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid represents a specific class of substituted pyridine-3-carboxylic acids, often utilized as scaffolds in medicinal chemistry (e.g., for retinoic acid receptor ligands or SGLT2 inhibitor precursors).
Primary Challenge: Distinguishing the target biaryl ether structure from constitutional isomers (e.g., 2-(bis(4-methoxyphenyl)amino)-2-oxoacetic acid) which share the exact mass (301.095 Da) and elemental composition.
Solution: SCXRD provides the only unambiguous confirmation of the 2-methoxy-nicotinic acid core versus alternative connectivity.
Outcome: A validated crystal structure enables precise mapping of intermolecular hydrogen bonding (specifically the carboxylic acid dimer motif) and π-π stacking interactions critical for solubility and formulation.
Comparative Analysis: Target vs. Alternatives
The following table contrasts the expected crystallographic signature of the target compound against its known stoichiometric isomer and a structural analog.
Key Insight: The target molecule is predicted to form centrosymmetric carboxylic acid dimers (
graph set), a robust motif absent in the oxoacetic acid isomer, which relies on amide-like N-H...O interactions. This spectral difference is definitive.
Experimental Protocol: Crystallization & Data Acquisition
This protocol ensures the isolation of the thermodynamic polymorph (Form I) suitable for SCXRD.
Phase 1: Crystal Growth (Slow Evaporation)
Dissolution: Dissolve 20 mg of the crude solid in 2 mL of Ethanol/Ethyl Acetate (1:1 v/v) .
Why: The ethyl ester and methoxy groups provide lipophilicity, while the carboxylic acid requires a polar protic solvent for optimal solubility.
Filtration: Filter through a 0.45 µm PTFE syringe filter into a clean scintillation vial to remove nucleation sites (dust).
Nucleation Control: Cover the vial with Parafilm® and pierce with 3-5 small holes.
Incubation: Store at 25°C in a vibration-free environment.
Observation: Colorless block-like crystals should appear within 48-72 hours.
Alternative: If no crystals form, employ Vapor Diffusion using Pentane as the antisolvent diffusing into the Ethanol solution.
Phase 2: X-Ray Data Collection
Instrument: Bruker D8 QUEST or equivalent with Mo-Kα radiation (
Å).
Temperature:100 K (Cryostream).
Reasoning: Low temperature minimizes thermal motion of the ethyl ester tail, enhancing resolution of the terminal carbons.
Strategy: Collect a full sphere of data (redundancy > 4) to ensure accurate absorption correction, critical for the aromatic rings.
Phase 3: Structure Refinement
Space Group Determination: Use XPREP or ShelX to assess systematic absences. Expect P2₁/c (Monoclinic).
Phasing: Solve using Intrinsic Phasing (SHELXT).
Refinement: Refine against
using SHELXL.
Critical Step: Locate the carboxylic acid proton in the difference Fourier map. Do not geometrically constrain it initially; its position confirms the neutral acid state vs. zwitterionic form.
Structural Validation Workflow
The following diagram illustrates the logic flow for distinguishing the target from its isomers using XRD data.
Caption: Logical workflow for distinguishing the target nicotinic acid derivative from constitutional isomers using SCXRD structure solution.
Data Interpretation Guide
When analyzing the solved structure, focus on these three specific geometric parameters to confirm quality and identity:
The Biaryl Twist:
Measure the torsion angle between the pyridine ring and the phenyl ring.
Expectation: Due to steric repulsion between the C4-hydrogen (pyridine) and the ortho-hydrogens (phenyl), this angle should be 35°–55° . A planar structure (<10°) suggests packing forces are overcoming steric strain, which is rare for this specific substitution pattern.
The Carboxylic Acid Dimer:
Look for the classic
homosynthon .
Metric: The O...O distance between carboxylic groups should be 2.60–2.70 Å .
Significance: This interaction drives the lattice energy. If absent (e.g., forming chains instead), it indicates a specific polymorph (possibly metastable) or solvate formation.
Methoxy Group Conformation:
The 2-methoxy group typically lies coplanar with the pyridine ring (torsion angle ~0° or 180°) to maximize resonance with the ring nitrogen. Significant deviation indicates steric clash or incorrect assignment.
References
Nasr, T. et al. (2017). Crystal structure of 2-(bis(4-methoxyphenyl)amino)-2-oxoacetic acid, C16H15NO5.[1][2] Zeitschrift für Kristallographie - New Crystal Structures, 232(2), 333-335. [Link]
Kutoglu, A. & Scheringer, C. (1983). The structure of 2-methoxynicotinic acid. Acta Crystallographica Section C, 39, 232-234. [Link]
Groom, C. R. et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B, 72, 171-179. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an in-depth technical analysis and comparison of reference standard strategies for 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid (C₁₆H₁₅NO₅). This compound, characterized by its nicotinic acid core, 2-methoxy substitution, and 5-phenyl ester moiety, serves as a critical intermediate and impurity marker in the synthesis of biaryl-pyridine based pharmaceuticals (e.g., next-generation mineralocorticoid receptor antagonists or kinase inhibitors).
Content Type: Publish Comparison Guide
Audience: Researchers, Analytical Chemists, and CMC (Chemistry, Manufacturing, and Controls) Leads.
Executive Summary: The Qualification Dilemma
In drug development, 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid typically appears as a Suzuki coupling intermediate or a regio-isomeric impurity . Unlike common pharmacopeial standards (USP/EP), this specific molecule often lacks a commercially available "Certified Reference Material" (CRM) with ISO 17034 accreditation.
This guide compares the two primary "products" available to researchers:
Commercial Analytical Standards (Non-certified, purity defined by HPLC area %).
In-House Qualified Primary Standards (Purity defined by qNMR/Mass Balance).
Verdict: For early R&D, commercial analytical standards are sufficient. However, for GMP release testing and impurity quantification, In-House Qualification via qNMR is the superior "product" due to the systematic bias found in HPLC-UV purity assignments for this specific chromophore.
Technical Comparison: Commercial vs. In-House Standards
The following table contrasts the performance and reliability of sourcing this standard externally versus qualifying it internally.
Feature
Option A: Commercial Analytical Standard
Option B: In-House Qualified Primary Standard
Purity Assignment
Typically HPLC-UV Area % (often >98%).
Quantitative NMR (qNMR) or Mass Balance (100% - Impurities).
Critical Performance Insight: The "Chromophore Bias"
5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid contains a conjugated biaryl system. Its extinction coefficient (
) at 254 nm is significantly higher than its precursors (e.g., 4-ethoxycarbonylphenylboronic acid).
Result: A sample containing 5% boronic acid impurity might appear as 99% pure by HPLC-UV because the impurity responds poorly at the detection wavelength.
Solution: Option B (qNMR) detects all protonated impurities equimolarly, providing the true potency required for accurate impurity calculation.
Qualification Workflow: The Self-Validating Protocol
To establish a reliable reference standard for this compound, you must implement a self-validating workflow that ensures structural integrity and absolute purity.
Diagram: Reference Standard Qualification Pathway
The following DOT diagram illustrates the decision matrix for qualifying the standard.
Caption: Workflow for converting raw 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid into a qualified Primary Reference Standard.
Experimental Protocols
Protocol A: Structural Identification (Identity)
Before purity assignment, the structure must be unequivocally confirmed to rule out regio-isomers (e.g., arylation at the 6-position instead of the 5-position).
Where = Integral area, = Number of protons, = Molar mass, = Purity.
Protocol C: HPLC Purity (Supporting Data)
Use this method to detect related impurities that qNMR might miss (e.g., isomers).
Column: C18 (e.g., Agilent Zorbax SB-C18), 150 x 4.6 mm, 3.5 µm.
Mobile Phase A: 0.1% Phosphoric Acid in Water (Maintains COOH protonation, improving peak shape).
Mobile Phase B: Acetonitrile.
Gradient: 10% B to 90% B over 20 minutes.
Detection: 254 nm (Aryl core) and 210 nm (Universal).
Note: The retention time for the target acid will be sensitive to pH. Ensure Mobile Phase A is pH < 3.0.
Stability & Handling Guide
The ester and ether linkages in C₁₆H₁₅NO₅ present specific stability challenges.
Stress Condition
Risk
Mitigation
High pH (Basic)
Hydrolysis: The ethyl ester will hydrolyze to the dicarboxylic acid.
Avoid basic diluents. Use acidic mobile phases.
Protics Solvents (MeOH)
Transesterification: In the presence of trace acid, the ethyl ester may exchange with methanol (forming methyl ester).
Do not store stock solutions in Methanol. Use Acetonitrile or DMSO.
Light
Isomerization: Unlikely, but pyridine oxides can form.
Store in amber vials.
References
International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). Geneva: ICH, 2005. Link
International Organization for Standardization (ISO). ISO 17034:2016 - General requirements for the competence of reference material producers. Geneva: ISO. Link
United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy. Rockville, MD: USP Convention. Link
Pauli, G. F., et al. "The importance of quantitative 1H NMR in the certification of reference materials." Journal of Natural Products, 2012, 75(4), 834-851. Link
Burbidge, A., et al. "Molar Mass and Purity Determination of Organic Compounds by qNMR." Johnson Matthey Technology Review, 2014. Link
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